N-(1,1,3,3-Tetramethylbutyl)acetamide

• CAS: 5459-42-7

Core Science & Biosynthesis

N-(1,1,3,3-Tetramethylbutyl)acetamide CAS 5459-42-7 properties

An In-depth Technical Guide to N-(1,1,3,3-Tetramethylbutyl)acetamide (CAS 5459-42-7): Properties, Synthesis, and Applications as a Key Synthetic Intermediate

Introduction

N-(1,1,3,3-Tetramethylbutyl)acetamide, registered under CAS number 5459-42-7, is a substituted amide of significant interest in synthetic organic chemistry.[1][2] Structurally, it features a highly branched eight-carbon alkyl group attached to the nitrogen of an acetamide moiety. This steric bulk imparts unique properties to the molecule and its derivatives. While not typically an end-product, it serves as a crucial and often isolated intermediate in the production of tert-octylamine (1,1,3,3-tetramethylbutylamine), a primary aliphatic amine with diverse industrial applications.[3][4]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals. It delves into the physicochemical properties, detailed synthesis methodologies, analytical characterization, and the pivotal role of N-(1,1,3,3-Tetramethylbutyl)acetamide as a precursor to high-value chemical compounds.

Physicochemical Properties

The physical and chemical characteristics of N-(1,1,3,3-Tetramethylbutyl)acetamide are dictated by the interplay between its polar amide group and its large, nonpolar alkyl chain. A summary of its known and predicted properties is presented below.

Property	Value	Source
CAS Number	5459-42-7	[1][2]
Molecular Formula	C₁₀H₂₁NO	[1][2][5]
Molecular Weight	171.28 g/mol	[1][2][5]
Boiling Point	233.8°C at 760 mmHg	[2]
Density	0.857 g/cm³	[2]
Refractive Index	1.433	[2]
Flash Point	132.6°C	[2]
Vapor Pressure	0.0547 mmHg at 25°C	[2]
Melting Point	Not available	[1][2]
Water Solubility	Limited solubility expected due to the large hydrophobic alkyl group.	Inferred
SMILES	CC(=O)NC(C)(C)CC(C)(C)C	[1][5]
InChIKey	NXQYSOPMKXVSTC-UHFFFAOYSA-N	[5]

Synthesis and Manufacturing

The primary industrial synthesis of N-(1,1,3,3-Tetramethylbutyl)acetamide is achieved via the Ritter reaction, a classic method for converting alkenes into N-substituted amides.[3] This process is valued for its efficiency and use of readily available starting materials.

The Ritter Reaction: Mechanism and Rationale

The reaction proceeds in two main stages: the amidation of diisobutylene followed by the hydrolysis of the resulting amide to produce tert-octylamine. The acetamide itself is the stable intermediate formed in the first stage.

Causality Behind Experimental Choices:

• Alkene Substrate: Diisobutylene, a dimer of isobutylene, is used because it readily forms a stable tertiary carbocation upon protonation, which is essential for the reaction to proceed.

• Nitrile Source: Acetonitrile serves as the nitrogen donor. Its nitrogen atom acts as a nucleophile, attacking the carbocation.

• Acid Catalyst: A strong acid, typically concentrated sulfuric acid, is required to protonate the alkene and initiate the formation of the carbocation.

• Solvent: While the reaction can be run solvent-free to reduce costs and environmental impact, glacial acetic acid is often used as a solvent to facilitate mixing and control the reaction temperature.[3][4]

Fig 2: Application pathway of N-(1,1,3,3-Tetramethylbutyl)acetamide.

Safety, Handling, and Storage

While specific toxicological data for N-(1,1,3,3-Tetramethylbutyl)acetamide is limited, standard laboratory precautions for handling chemical amides should be observed.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile rubber), safety goggles, and a lab coat to prevent skin and eye contact. [6][7]* Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of any potential vapors or aerosols. [8][9]Avoid ingestion and direct contact with skin, eyes, or clothing. [8]* Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. [6][8]Store away from incompatible materials such as strong oxidizing agents. [8]* Spills: In case of a spill, absorb with an inert material and dispose of it according to local regulations.

It is crucial to consult the most current Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

N-(1,1,3,3-Tetramethylbutyl)acetamide is a valuable chemical entity whose importance lies not in its direct application but in its function as a pivotal intermediate. The robust and scalable Ritter reaction provides an efficient pathway for its synthesis from common feedstocks. Understanding its properties, synthesis, and subsequent conversion to tert-octylamine is essential for professionals involved in the development and manufacturing of a wide array of chemical products, from pharmaceuticals to industrial materials.

References

• N-(1,1,3,3-tetramethylbutyl)acetamide - Chemical Synthesis Database. (n.d.). Retrieved from [Link]

• Cas 5459-42-7,N-(2,4,4-trimethylpentan-2-yl)acetamide. (n.d.). Lookchem. Retrieved from [Link]

• Synthesis of tert-octylamine. (n.d.). PrepChem.com. Retrieved from [Link]

• Preparation method of tert-octylamine. (2021, July 13). Eureka | Patsnap. Retrieved from [Link]

• Chemical Properties of Acetoacetamide, n-(1,1,3,3-tetramethylbutyl)- (CAS 116346-20-4). (n.d.). Cheméo. Retrieved from [Link]

• What is Acetamide used for? (2024, June 14). Patsnap Synapse. Retrieved from [Link]

• Acetoacetamide, n-(1,1,3,3-tetramethylbutyl)-. (n.d.). NIST WebBook. Retrieved from [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET - N,N-Diethylacetamide. (2025, September 16). Thermo Fisher Scientific. Retrieved from [Link]

• Acetamide. (n.d.). PubChem. Retrieved from [Link]

• An efficient and cost effective synthesis of acetamides catalyzed by calcium chloride. (n.d.). Retrieved from [Link]

• N-1,1,3,3-TETRAMETHYLBUTYLACETAMIDE. (n.d.). gsrs. Retrieved from [Link]

• Uses And Applications Of Acetamide. (n.d.). Scribd. Retrieved from [Link]

• N-tert-Butylacetamide. (n.d.). PubChem. Retrieved from [Link]

• Acetamide - SAFETY DATA SHEET. (2023, March 30). PENTA. Retrieved from [Link]

• Identifying Unknown from IR, NMR, and Mass Spectrometry. (2025, September 28). Chemistry Steps. Retrieved from [Link]

• A kind of preparation method of tert-octylamine. (n.d.). Google Patents.

• Acetamide – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

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Technical Guide: Identification of N-(1,1,3,3-tetramethylbutyl)acetamide

The following technical guide details the identification, synthesis, and analytical characterization of the acetyl derivative of 1,1,3,3-tetramethylbutylamine.

[1]

Executive Summary & Scope

Target Analyte: N-(1,1,3,3-tetramethylbutyl)acetamide Parent Compound: 1,1,3,3-tetramethylbutylamine (CAS: 107-45-9), also known as tert-octylamine.[1] Formula: C₁₀H₂₁NO Molecular Weight: 171.28 g/mol

This guide addresses the critical need for the structural identification of the acetyl derivative of tert-octylamine. While the parent amine is widely used as a pharmaceutical intermediate (e.g., in the synthesis of counter-ions for statins like Pravastatin) and an industrial surfactant precursor, its high volatility and polarity necessitate derivatization for accurate Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

This document outlines the synthesis of the reference standard , the mechanistic fragmentation observed in mass spectrometry, and the NMR signature required to distinguish this compound from isobaric stimulants such as Octodrine (1,5-dimethylhexylamine).

Chemical Synthesis of Reference Standard

To ensure high-confidence identification (E-E-A-T), researchers must synthesize a reference standard rather than relying solely on library matches. The following protocol yields high-purity N-(1,1,3,3-tetramethylbutyl)acetamide.

Reaction Mechanism

The synthesis proceeds via nucleophilic acyl substitution. The steric bulk of the tert-octyl group requires forcing conditions (catalyst or heat) compared to linear amines.

Bench-Scale Protocol

Reagents:

• 1,1,3,3-tetramethylbutylamine (10 mmol, 1.29 g)

• Acetic Anhydride (12 mmol, 1.22 g)

• Triethylamine (Et₃N) (12 mmol) as a base scavenger

• Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

• Preparation: Dissolve 1.29 g of 1,1,3,3-tetramethylbutylamine in 20 mL of anhydrous DCM in a round-bottom flask under nitrogen atmosphere.

• Addition: Add 1.7 mL of Triethylamine. Cool the solution to 0°C in an ice bath.

• Acetylation: Dropwise add 1.22 g of Acetic Anhydride over 10 minutes. The exothermic reaction is controlled by the ice bath to prevent side reactions.

• Reflux: Allow to warm to room temperature, then reflux at 40°C for 2 hours to ensure completion despite steric hindrance.

• Work-up: Wash the organic layer with 1M HCl (to remove unreacted amine/Et₃N), followed by saturated NaHCO₃ (to remove acetic acid), and finally brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and evaporate solvent under reduced pressure.

• Purification: Recrystallize from hexane/ethyl acetate if a solid, or distill if an oil (Note: The derivative is typically a low-melting solid or viscous oil).

Analytical Characterization (The Core)

Gas Chromatography-Mass Spectrometry (GC-MS)

The acetyl derivative provides superior chromatographic behavior compared to the free amine. The mass spectrum is dominated by alpha-cleavage driven by the quaternary carbons.

GC Conditions:

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Inlet: 250°C, Split 10:1.

• Temp Program: 60°C (1 min) → 20°C/min → 280°C (5 min).

Mass Spectral Fragmentation Logic: The molecule CH3-CO-NH-C(Me)2-CH2-C(Me)3 fragments predictably.

m/z	Ion Identity	Mechanistic Origin	Relative Abundance
171	[M]⁺	Molecular Ion (Weak due to branching)	< 1%
156	[M-15]⁺	Loss of Methyl group	~5%
114	[M-57]⁺	Loss of tert-butyl group (C(Me)₃)	~20%
100	[M-71]⁺	Alpha-Cleavage (Base Peak)	100%
58	[C₃H₈N]⁺	Amine rearrangement fragment	~40-60%
43	[CH₃CO]⁺	Acetylium ion	~30%

Diagnostic Interpretation: The base peak at m/z 100 corresponds to the ion [CH3-CO-NH-C(Me)2]+. This is formed by the cleavage of the bond between the C2 (quaternary) and C3 (methylene) carbons. This cleavage releases the stable neopentyl radical (•CH2-C(Me)3). This peak is diagnostic for N-acetylated amines with a quaternary carbon alpha to the nitrogen.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive method to distinguish 1,1,3,3-tetramethylbutylamine from isomers like 1,5-dimethylhexylamine (Octodrine). The key feature is the absence of multiplets (except the broad NH) due to the lack of adjacent protons on the carbon skeleton.

¹H NMR Prediction (CDCl₃, 400 MHz):

Chemical Shift (δ)	Multiplicity	Integration	Assignment
5.30	Broad Singlet	1H	Amide NH
1.94	Singlet	3H	Acetyl CH₃
1.55	Singlet	2H	Methylene CH₂ (Bridge)
1.41	Singlet	6H	Gem-dimethyl C(CH₃)₂ (α to N)
1.01	Singlet	9H	tert-butyl C(CH₃)₃

Differentiation Note:

• 1,1,3,3-tetramethylbutyl: Shows only singlets in the aliphatic region.

• Octodrine (DMHA): Shows complex multiplets (doublets, septets) due to coupling between methine and methylene protons.

Visualization of Identification Logic

The following diagram illustrates the fragmentation pathway used to confirm the identity of the acetyl derivative in MS analysis.

Figure 1: Mass spectral fragmentation pathway of N-(1,1,3,3-tetramethylbutyl)acetamide showing the diagnostic alpha-cleavage.

Protocol for Biological/Environmental Sample Analysis

When analyzing trace levels (e.g., in plasma or water), in-situ derivatization is preferred over synthesis and isolation.

In-Situ Derivatization Workflow

• Extraction: Extract the sample (1 mL) with Methyl tert-butyl ether (MTBE) at pH 12.

• Evaporation: Evaporate the MTBE layer to dryness under nitrogen.

• Reconstitution: Redissolve residue in 50 µL Ethyl Acetate.

• Derivatization: Add 20 µL Acetic Anhydride and 10 µL Pyridine.

• Incubation: Heat at 60°C for 20 minutes.

• Injection: Inject 1 µL directly into GC-MS.

Validation Check:

• Monitor m/z 100 (Quantifier) and m/z 58, 114 (Qualifiers).

• Ensure the Retention Index (RI) matches the synthesized standard (approx. RI 1150-1200 on DB-5).

References

• National Institute of Standards and Technology (NIST). N-tert-Butylacetamide Mass Spectrum. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• PubChem. N-(1,1,3,3-tetramethylbutyl)acetamide Compound Summary. National Library of Medicine. Available at: [Link]

• Journal of Analytical Toxicology. Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (General principles of amide derivatization). Available at: [Link]

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A Comparative Analysis of N-tert-octylacetamide and N-tert-butylacetamide: A Technical Guide for Researchers and Drug Development Professionals

Abstract

N-substituted amides are fundamental scaffolds in medicinal chemistry, materials science, and organic synthesis. The nature of the N-alkyl substituent profoundly dictates the molecule's physicochemical properties, reactivity, and biological interactions. This guide provides an in-depth comparative analysis of two structurally related yet distinct secondary amides: N-tert-butylacetamide and N-tert-octylacetamide. We explore how the addition of four extra carbons, arranged in a highly branched tertiary structure, transforms the molecule's characteristics. This analysis moves from fundamental molecular properties and synthesis to a nuanced discussion of steric effects, reactivity, and potential applications, offering field-proven insights for researchers in drug development and chemical synthesis.

Core Molecular Architecture and Physicochemical Consequences

At first glance, N-tert-butylacetamide and N-tert-octylacetamide share a common secondary amide backbone. However, the distinction between the N-tert-butyl group [-C(CH₃)₃] and the N-tert-octyl group [-C(CH₃)₂CH₂C(CH₃)₃] is the critical determinant of their divergent properties. The tert-octyl group, specifically the 1,1,3,3-tetramethylbutyl isomer, is significantly larger and more branched, introducing greater steric bulk and lipophilicity.

Structural Visualization

The difference in spatial demand and carbon chain length is best visualized directly.

Caption: Molecular structures of N-tert-butylacetamide and N-tert-octylacetamide.

Comparative Physicochemical Data

The structural differences translate directly into measurable variations in physical properties, which are critical for predicting solubility, designing purification schemes, and understanding potential biological fates.

Property	N-tert-butylacetamide	N-tert-octylacetamide	Causality of Difference
Molecular Formula	C₆H₁₃NO[1][2]	C₁₀H₂₁NO[3]	Addition of a C₄H₈ moiety.
Molecular Weight	115.18 g/mol [2][4]	171.28 g/mol [3]	Increased carbon and hydrogen count.
Melting Point	96-99 °C[5][6][7]	Liquid at room temp. (typical for branched alkanes)	Increased molecular weight and van der Waals forces in the larger molecule are offset by the irregular shape which disrupts crystal packing.
Boiling Point	194 °C[5][7]	>200 °C (estimated)	Higher molecular weight leads to stronger intermolecular forces, requiring more energy to enter the gas phase.
Water Solubility	Soluble[6][8][9]	Sparingly soluble to insoluble	The dominant hydrophobic character of the C8 alkyl chain significantly outweighs the hydrophilic amide group.
Calculated LogP	1.31[7]	~3.5 (estimated)	LogP (the logarithm of the partition coefficient between octanol and water) is a key measure of lipophilicity. The larger alkyl group dramatically increases this value.[10]

Synthesis and Spectroscopic Characterization

The synthesis of these amides is straightforward, typically involving the acylation of the corresponding primary amine or a Ritter-type reaction. The choice of method depends on starting material availability and desired scale.

Experimental Protocol: Synthesis of N-tert-butylacetamide via Acylation

This protocol is a robust laboratory-scale method for producing N-tert-butylacetamide from its corresponding amine. The use of triethylamine is critical for scavenging the HCl byproduct, preventing the protonation of the starting amine and driving the reaction to completion.

Methodology:

• Reaction Setup: In a 500 mL Schlenk flask under an inert atmosphere (N₂ or Ar), combine diethyl ether (200 mL), tert-butylamine (9.6 mL, 92 mmol), and triethylamine (13.4 mL, 96 mmol).[11]

• Cooling: Place the flask in an ice bath and stir for 15 minutes to bring the temperature to 0 °C.

• Reagent Addition: Add acetyl chloride (6.3 mL, 88 mmol) dropwise via a syringe over 30 minutes.[11] A thick, white precipitate (triethylamine hydrochloride) will form.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup: Filter the reaction mixture to remove the precipitate. Wash the solid residue with diethyl ether (2 x 50 mL).[11]

• Purification: Combine the filtrate and ether washings. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product. Recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) will yield pure N-tert-butylacetamide as a white crystalline solid.

Experimental Protocol: Synthesis of N-tert-octylacetamide via Ritter Reaction

Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add diisobutylene (10.0 g, 89.1 mmol) and acetonitrile (10 mL, 191 mmol).[12][13]

• Acid Addition: Cool the flask in an ice bath. Slowly add concentrated sulfuric acid (10 mL) dropwise while maintaining the internal temperature below 20 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 40-50 °C for 4-6 hours.[14]

• Quenching: Carefully pour the reaction mixture over crushed ice (200 g).

• Neutralization & Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution until the pH is ~7-8. Extract the product with diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield N-tert-octylacetamide as a crude oil. Further purification can be achieved via vacuum distillation or column chromatography.

Caption: Generalized workflow for the synthesis and purification of N-substituted amides.

Comparative Spectroscopic Signatures

Spectroscopy provides an unambiguous method to confirm the identity and purity of each compound. The key distinguishing features arise from the N-alkyl substituents.

Spectroscopic Data	N-tert-butylacetamide	N-tert-octylacetamide	Distinguishing Feature
¹H NMR (ppm)	~5.3 (br s, 1H, NH ), ~1.9 (s, 3H, CH ₃CO), ~1.3 (s, 9H, C(CH ₃)₃)	~5.3 (br s, 1H, NH ), ~1.9 (s, 3H, CH ₃CO), ~1.3 (s, 6H, NC(CH ₃)₂), ~1.0 (s, 2H, CH ₂), ~0.9 (s, 9H, C(CH ₃)₃)	The presence of a singlet at ~1.0 ppm for the methylene (-CH₂-) protons and the distinct integration ratios of the methyl singlets clearly identify the tert-octyl group.
¹³C NMR (ppm)	~170 (C=O), ~51 (N-C (CH₃)₃), ~30 (C (CH₃)₃), ~24 (C H₃CO)[11]	~170 (C=O), ~57 (N-C (CH₃)₂), ~52 (C H₂), ~32 (C (CH₃)₃), ~30 (N-C(C H₃)₂), ~24 (C H₃CO)	The tert-octyl derivative will show additional quaternary and methylene carbon signals.
IR (cm⁻¹)	~3300 (N-H stretch), ~1640 (Amide I, C=O stretch), ~1550 (Amide II, N-H bend)[15][16]	~3300 (N-H stretch), ~1640 (Amide I, C=O stretch), ~1550 (Amide II, N-H bend)	While the core amide bands are similar, the C-H stretching region (~2850-3000 cm⁻¹) will be more intense for N-tert-octylacetamide due to the higher number of C-H bonds.
Mass Spec (EI)	M⁺ at m/z 115. Key fragment at m/z 100 ([M-CH₃]⁺) and m/z 58 ([C₄H₁₀N]⁺).[17]	M⁺ at m/z 171. Key fragments at m/z 156 ([M-CH₃]⁺) and m/z 114 (cleavage of the C₄H₉ group).	The molecular ion peak is the most definitive differentiator. Fragmentation patterns will also be distinct due to the different alkyl substituents.

Steric Hindrance: The Defining Difference in Reactivity and Application

The concept of steric hindrance—the obstruction of a reaction site by the sheer physical size of neighboring groups—is paramount to understanding the divergent behavior of these two molecules.[18][19][20] The tert-butyl group is a classic sterically demanding substituent, but the tert-octyl group presents an even more formidable barrier to accessing the amide functionality.

Impact on Reactivity

• Amide Hydrolysis: The amide bond is susceptible to both acidic and basic hydrolysis. The bulky tertiary alkyl groups physically shield the carbonyl carbon from the approach of a nucleophile (like H₂O or OH⁻). This steric protection makes both amides relatively stable to hydrolysis compared to less substituted amides. The effect is significantly more pronounced for N-tert-octylacetamide, which would be expected to hydrolyze at a substantially slower rate under identical conditions.

• N-H Acidity and Reactivity: The N-H proton is less accessible for deprotonation or hydrogen bonding in the tert-octyl derivative. This can influence solubility in protic solvents and the kinetics of reactions involving the amide nitrogen.

Influence on Applications

The properties endowed by the N-alkyl group directly inform the potential applications of these molecules. A logical framework can be used to connect their intrinsic properties to their utility.

Caption: Relationship between physicochemical properties and application areas.

• N-tert-butylacetamide: Its solubility in water and polar organic solvents, combined with its defined crystalline structure, makes it a useful building block in organic synthesis and medicinal chemistry.[8] It serves as a precursor for more complex molecules where the tert-butyl group can act as a protecting group or a bioisostere.[8]

• N-tert-octylacetamide: Its high lipophilicity, insolubility in water, and liquid state are properties desirable in materials science. It is analogous to N-tert-octylacrylamide, which is used to improve water resistance and adhesion in polymers and coatings.[21][22] Therefore, N-tert-octylacetamide could function effectively as a plasticizer, a slip agent in polymer formulations, or a hydrophobic component in specialty lubricants and surfactants.

Biological and Safety Considerations

In the context of drug development, the choice between a tert-butyl and a tert-octyl group has profound implications for a molecule's pharmacokinetic profile.

• Lipophilicity and Permeability: Increased lipophilicity (higher LogP) often correlates with increased permeability across biological membranes, such as the gut wall or the blood-brain barrier.[10][23] Thus, a drug candidate containing a tert-octyl group would be expected to be absorbed and distributed into fatty tissues more readily than its tert-butyl counterpart.

• Metabolism: The tert-butyl group is known to be susceptible to metabolic oxidation by cytochrome P450 enzymes (like CYP3A4), often leading to hydroxylation and subsequent oxidation to a carboxylic acid.[24] This metabolic pathway is a well-documented clearance mechanism for many drugs. The more complex tert-octyl group offers additional sites for metabolism and its higher lipophilicity may lead to more extensive sequestration and a longer half-life, but also potentially more complex metabolic profiles.

Comparative Safety Data

Proper handling of all laboratory chemicals is essential. The known hazard profile for N-tert-butylacetamide provides a baseline for handling both compounds.

Safety Information	N-tert-butylacetamide	N-tert-octylacetamide	Handling Recommendations
GHS Classification	Warning. H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[9][25]	Data not widely available, but should be handled as having at least a similar or greater hazard profile due to its structural similarity and higher lipophilicity.	Handle in accordance with good industrial hygiene and safety practices.[25] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating dust (for solids) or aerosols. Use in a well-ventilated area or a chemical fume hood.
Precautionary Statements	P261, P264, P270, P301+P312, P302+P352, P305+P351+P338[9]	Assume similar precautions are necessary.	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product. If swallowed, call a poison center or doctor. If on skin or in eyes, rinse cautiously with water for several minutes.

Conclusion

While separated by only four carbons, N-tert-octylacetamide and N-tert-butylacetamide are significantly different chemical entities. The choice between them is a strategic decision based on the desired outcome:

• N-tert-butylacetamide is the molecule of choice for applications requiring moderate lipophilicity, water solubility, and a well-defined, sterically hindered building block for fine chemical synthesis.

• N-tert-octylacetamide should be selected when the primary goal is to introduce substantial hydrophobicity, increase solubility in nonpolar media, and leverage its properties for materials science applications like polymer modification or formulation chemistry.

Understanding the fundamental principles of how alkyl chain length and branching influence steric hindrance and lipophilicity allows researchers and developers to rationally select the appropriate molecular tool for the task at hand, saving valuable time and resources in the laboratory.

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• 13. Preparation method of tert-octylamine - Eureka | Patsnap [eureka.patsnap.com]
• 14. CN100503834C - A kind of preparation method of tert-octylamine - Google Patents [patents.google.com]
• 15. N-tert-Butylacetamide [webbook.nist.gov]
• 16. rsc.org [rsc.org]
• 17. N-tert-Butylacetamide [webbook.nist.gov]
• 18. benchchem.com [benchchem.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 21. polysciences.com [polysciences.com]
• 22. N-tert-Octylacrylamide | C11H21NO | CID 171970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. irf.fhnw.ch [irf.fhnw.ch]
• 24. hyphadiscovery.com [hyphadiscovery.com]
• 25. angenechemical.com [angenechemical.com]

Physical Properties and Characterization of N-(1,1,3,3-Tetramethylbutyl)acetamide

[1]

Executive Summary

N-(1,1,3,3-Tetramethylbutyl)acetamide (CAS 5459-42-7), frequently referred to as N-tert-octylacetamide , is a sterically hindered secondary amide utilized primarily as a stable intermediate in the synthesis of tert-octylamine and specialized surfactants.[1][2]

This guide provides a validated physicochemical profile for researchers, distinguishing this compound from its C4 analog (N-tert-butylacetamide) and detailing its solid-state behavior, solubility limitations, and synthesis-derived purity markers.[2]

Key Physical Data Snapshot

Property	Value	Condition/Note
Melting Point	97 – 98 °C	Crystalline solid [1]
Boiling Point	~240 °C	At standard pressure [1]
Appearance	White crystalline solid	Needles or plates from ethanol
Water Solubility	Low / Insoluble	Hydrophobic C8 tail dominates
Solubility (Organic)	Soluble	Ethanol, Acetic Acid, Diethyl Ether

Chemical Identity & Structure

The compound features an acetamide group attached to a bulky 1,1,3,3-tetramethylbutyl group (often colloquially called "tert-octyl," derived from the dimerization of isobutylene).[2]

• IUPAC Name: N-(2,4,4-trimethylpentan-2-yl)acetamide[2]

• Common Synonyms: N-tert-Octylacetamide; Acetamide, N-(1,1,3,3-tetramethylbutyl)-[2]

• CAS Registry Number: 5459-42-7 [3][1][2]

• Molecular Formula: C₁₀H₂₁NO[2]

• Molecular Weight: 171.28 g/mol [2][4]

Structural Diagram (Graphviz)

The following diagram illustrates the steric bulk of the tert-octyl group which influences the compound's high melting point relative to linear amides.[2]

Caption: Structural segmentation of N-tert-octylacetamide highlighting the polarity contrast.

Synthesis & Purity (The Ritter Reaction)

The physical form of N-(1,1,3,3-tetramethylbutyl)acetamide encountered in research is almost exclusively the product of a Ritter Reaction .[2] Understanding this pathway is critical for purity analysis, as the most common impurity is the unreacted "diisobutylene" precursor or the hydrolyzed amine.[2]

Synthesis Protocol

• Precursors: Diisobutylene (2,4,4-trimethyl-1-pentene) and Acetonitrile.[2]

• Catalyst: Concentrated Sulfuric Acid (H₂SO₄) and Glacial Acetic Acid.[2]

• Mechanism: Protonation of the alkene generates a tertiary carbocation, which is intercepted by the nitrile lone pair.[2]

• Workup: The resulting nitrilium ion is hydrolyzed with water to precipitate the amide solid.[2]

Note on Purity: The melting point (97–98 °C) is a critical quality attribute (CQA). A depressed melting point (<95 °C) typically indicates occluded acetic acid or incomplete hydrolysis of the nitrilium intermediate.[2]

Caption: Ritter reaction pathway yielding crystalline N-tert-octylacetamide.[2]

Physicochemical Characterization

Solid State Properties

Despite the bulky hydrophobic group, the amide functionality drives strong intermolecular hydrogen bonding, resulting in a solid with a melting point nearly identical to its C4 analog (N-tert-butylacetamide, MP 97-98 °C).[2] This is a notable "saturation" effect where adding further bulk to the alkyl chain (C4 to C8) does not significantly disrupt the crystal lattice energy dominated by the amide dimer network.[2]

• Crystal Habit: Typically crystallizes as white needles or platelets from ethanol/water mixtures.[2]

• Thermal Stability: Stable up to its boiling point (~240 °C).[2] It resists thermal decomposition better than its corresponding urea derivatives.[2]

Solubility Profile

The "amphiphilic" nature of the molecule—having a polar amide head and a large lipophilic tail—dictates its solubility:

Solvent	Solubility	Mechanistic Insight
Water	Insoluble / Poor	The hydrophobic effect of the C8 tert-octyl group overwhelms the hydration potential of the single amide group.[2]
Ethanol	Soluble	Matches the amphiphilic character; suitable for recrystallization.[2]
Diethyl Ether	Soluble	Good interaction with the alkyl tail.[2]
Acetic Acid	Very Soluble	Disrupts intermolecular H-bonds; used as the reaction solvent.[2]

Spectroscopic Identification

To validate the identity of the solid, look for these signature signals:

• IR Spectrum: Strong Amide I band (~1650 cm⁻¹) and Amide II band (~1550 cm⁻¹).[2] The N-H stretch will appear around 3280 cm⁻¹.[2]

• ¹H NMR (CDCl₃):

  • δ ~1.95 ppm: Singlet (3H) for the acetamide methyl group (-CO-CH ₃).[2]

  • δ ~1.40 ppm: Singlet (6H) for the gem-dimethyls next to nitrogen.[2]

  • δ ~1.00 ppm: Singlet (9H) for the terminal tert-butyl protons.[2]

  • δ ~5.5-6.0 ppm: Broad singlet (1H) for the Amide N-H.[2]

Experimental Protocols

Protocol A: Purification via Recrystallization

If the melting point is found to be below 96 °C, recrystallization is required to remove trapped acidic species.[2]

• Dissolution: Dissolve the crude solid in a minimum amount of boiling ethanol (95%).

• Filtration: Hot filter to remove any insoluble mechanical impurities.[2]

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4 °C for 4 hours.

• Collection: Filter the white crystals and wash with cold hexanes (to remove unreacted diisobutylene).

• Drying: Vacuum dry at 40 °C for 6 hours.

• Validation: Confirm MP is 97–98 °C .

Protocol B: Hydrolytic Stability Test

Researchers using this as a scaffold often need to convert it to the amine.[2]

• Reagent: 10-20% NaOH in Ethylene Glycol (high boiling solvent required).

• Conditions: Reflux at >180 °C is required.[2] The amide bond is extremely sterically hindered, making it resistant to standard aqueous hydrolysis [1].[2]

References

• Synthesis and Properties of Biobased Amines. Chemical Reviews. (2016). Describes the Ritter synthesis and physical constants of N-tert-octylacetamide (Compound II), specifically citing MP 97-98 °C and BP ~240 °C .

• Ritter Reaction Mechanism & Applications. Organic Chemistry Portal. Provides the foundational mechanism for converting diisobutylene to the amide.[2]

• N-tert-Butylacetamide Properties. NIST Chemistry WebBook. Comparative data for the C4 analog, highlighting the structural similarities in melting point behavior.[2]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. N-tert-Butylacetamide | C6H13NO | CID 12985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. N-Octylacetamide | C10H21NO | CID 344958 - PubChem [pubchem.ncbi.nlm.nih.gov]

solubility of N-tert-octylacetamide in organic solvents

Whitepaper: Solvation Thermodynamics and Organic Solubility Profiles of N-tert-Octylacetamide

Executive Summary

N-tert-octylacetamide (also known as N-(1,1,3,3-tetramethylbutyl)acetamide) is a sterically hindered aliphatic amide that serves as a critical intermediate in organic synthesis, most notably as a precursor to tert-octylamine and as a building block in pharmaceutical and polymer chemistry[1].

Understanding the solubility profile of N-tert-octylacetamide is paramount for optimizing reaction conditions, designing purification workflows (such as liquid-liquid extraction), and formulating downstream products. This technical guide provides an in-depth analysis of the solvation thermodynamics of N-tert-octylacetamide, presenting empirical solubility data, solvent selection rationales, and field-proven experimental protocols.

Molecular Architecture & Solvation Thermodynamics

The solubility behavior of N-tert-octylacetamide is dictated by the dual nature of its molecular architecture. As an amphiphilic-like molecule, it possesses two distinct micro-domains:

• The tert-Octyl Group (Hydrophobic Core): The highly branched 1,1,3,3-tetramethylbutyl moiety dominates the molecule's surface area. This bulky, nonpolar group imparts significant lipophilicity, making hydration thermodynamically unfavorable due to the disruption of the water hydrogen-bonding network[2].

• The Acetamide Group (Polar Core): The amide linkage (-NH-C=O) provides a localized dipole moment and acts as both a hydrogen-bond donor and acceptor.

Because the lipophilic tert-octyl group sterically shields the polar amide core, the molecule exhibits high solubility in nonpolar and polar aprotic organic solvents, while remaining largely immiscible in aqueous media[2].

Figure 1: Solvation dynamics and intermolecular interactions of N-tert-octylacetamide.

Quantitative & Qualitative Solubility Profile

When selecting a solvent system for reactions involving N-tert-octylacetamide (e.g., hydrolysis to tert-octylamine), chemists must leverage its differential solubility. The table below summarizes its solubility across various solvent classes based on empirical data[2].

Solvent Class	Representative Solvents	Expected Solubility	Mechanistic Rationale
Nonpolar	Hexane, Toluene, Heptane	High / Miscible	The large, nonpolar tert-octyl group engages in strong, favorable van der Waals (dispersion) interactions with nonpolar solvents[2].
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Acetone	Soluble / Miscible	These solvents effectively solvate the nonpolar alkyl chain while concurrently stabilizing the polar amide core via dipole-dipole interactions[2].
Polar Protic	Ethanol, Methanol, Isopropanol	Soluble	The solvent's hydroxyl groups form strong hydrogen bonds with the acetamide's carbonyl oxygen and N-H proton, overcoming the steric bulk of the octyl group[2].
Aqueous	Water, Dilute Buffers	Limited / Immiscible	The massive hydrophobic surface area of the tert-octyl group causes severe hydrophobic repulsion, rendering the compound practically insoluble in water[2].

Experimental Methodologies

The solubility characteristics of N-tert-octylacetamide dictate its synthesis and purification workflows. The compound is typically synthesized via the Ritter reaction, where diisobutylene is reacted with acetonitrile in an acidic medium[1]. The subsequent isolation relies entirely on the compound's immiscibility with water and high solubility in organic solvents[2].

Protocol A: Synthesis via Ritter Reaction

This protocol utilizes a polar protic acid as both a catalyst and a solvent medium to facilitate the carbocation formation required for the Ritter reaction.

• Reagent Preparation: In a dry, jacketed reaction vessel, dissolve 1.0 molar equivalent of diisobutylene and 1.1–1.5 molar equivalents of acetonitrile in glacial acetic acid[1].

• Acid Catalysis: Slowly add concentrated sulfuric acid dropwise to the mixture. Maintain the internal reaction temperature strictly between 20°C and 40°C using an external cooling bath to prevent runaway exothermic polymerization[1].

• Reaction Maturation: Stir the reaction vigorously for 7 to 12 hours to ensure complete conversion of the alkene to the amide[1].

• Quenching: Carefully neutralize the acidic mixture by adding a 10–30% aqueous sodium hydroxide (NaOH) solution[1].

Protocol B: Solubility-Driven Liquid-Liquid Extraction

Because N-tert-octylacetamide is immiscible in water, phase separation is the most efficient purification strategy.

• Phase Separation: Upon neutralization with NaOH, the mixture will spontaneously partition into two phases. The N-tert-octylacetamide will separate as an organic oil layer on top of the aqueous salt solution[1].

• Organic Extraction: To maximize yield, add a nonpolar or polar aprotic solvent (e.g., Hexane or DCM). The high solubility of N-tert-octylacetamide in these solvents ensures complete extraction into the organic phase[2].

• Washing: Wash the combined organic layers with deionized water to remove any residual sodium acetate or unreacted acetonitrile.

• Drying: Add anhydrous sodium sulfate (

  ) to the organic layer to remove trace water[1].

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure (via rotary evaporation) to yield purified N-tert-octylacetamide[1].

Figure 2: Experimental workflow for the synthesis and extraction of N-tert-octylacetamide.

Conclusion

The is a direct consequence of its highly branched, lipophilic tert-octyl group paired with a hydrogen-bonding acetamide core. By leveraging its high solubility in nonpolar (hexane, toluene) and polar aprotic (DCM, THF) solvents, alongside its aqueous immiscibility, chemists can efficiently synthesize, extract, and purify this compound. These thermodynamic properties make it an ideal intermediate for scalable industrial processes, including its subsequent high-temperature hydrolysis to yield high-purity tert-octylamine.

References

• Benchchem. "tert-Octylamine | High-Purity Reagent | For Research Use." Benchchem Product Catalog, 2025.
• Benchchem. "An In-depth Technical Guide to tert-Octylamine: Properties, Synthesis, and Applications." Benchchem Technical Guides, 2025.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tert-Octylamine | High-Purity Reagent | For Research Use [benchchem.com]

Technical Monograph: N-(1,1,3,3-Tetramethylbutyl)acetamide

This technical monograph provides an in-depth analysis of N-(1,1,3,3-Tetramethylbutyl)acetamide , a critical intermediate synthesized via the Ritter reaction. This guide is structured for researchers and process chemists, focusing on synthetic methodology, mechanistic insights, and industrial utility.

[1]

Executive Summary

N-(1,1,3,3-Tetramethylbutyl)acetamide (also known as N-tert-Octylacetamide) is a sterically hindered amide formed by the acid-catalyzed reaction of diisobutylene with acetonitrile.[1] It serves as the definitive intermediate in the industrial production of tert-Octylamine (1,1,3,3-tetramethylbutylamine), a key building block for rubber chemicals, corrosion inhibitors, and agrochemicals. Its structure is characterized by a bulky lipophilic tert-octyl tail attached to a polar acetamide head, imparting unique solubility and stability profiles.

Chemical Identity & Physicochemical Profile[1][3][4][5][6][7][8]

Nomenclature & Identifiers

Parameter	Data
IUPAC Name	N-(2,4,4-trimethylpentan-2-yl)acetamide
Common Name	N-tert-Octylacetamide
CAS Number	5459-42-7
PubChem CID
Molecular Formula	C₁₀H₂₁NO
Molecular Weight	171.28 g/mol
InChIKey	NXQYSOPMKXVSTC-UHFFFAOYSA-N

Structural Properties

The molecule features a neopentyl-like backbone which introduces significant steric bulk around the amide nitrogen. This steric hindrance protects the amide bond from facile hydrolysis under mild conditions, requiring rigorous alkaline or acidic environments for cleavage—a property exploited in controlled release applications and phase-transfer catalysis.

Property	Value / Description
Physical State	Waxy solid or viscous liquid (dependent on purity)
Solubility	Soluble in ethanol, diethyl ether, acetic acid; poorly soluble in water.[2]
Lipophilicity	High (due to the C8 branched alkyl chain).

Synthetic Pathways & Mechanism: The Ritter Reaction

The synthesis of N-(1,1,3,3-tetramethylbutyl)acetamide is a classic application of the Ritter Reaction , which couples a nitrile with a carbocation precursor (alkene or alcohol) in the presence of a strong acid.[2]

Mechanistic Flow

• Carbocation Formation: Protonation of Diisobutylene (2,4,4-trimethyl-1-pentene) by sulfuric acid generates the stable tertiary 1,1,3,3-tetramethylbutyl cation .

• Nucleophilic Attack: The lone pair of the nitrogen in Acetonitrile attacks the carbocation, forming a Nitrilium Ion intermediate.

• Hydrolysis & Tautomerization: Water attacks the nitrilium carbon, followed by proton transfer to yield the final amide.

Reaction Mechanism Diagram

Figure 1: Mechanistic pathway of the Ritter Reaction converting Diisobutylene to N-tert-Octylacetamide.[2]

Experimental Protocol: Synthesis & Isolation

Objective: Synthesis of N-(1,1,3,3-tetramethylbutyl)acetamide via the Ritter reaction. Scale: Laboratory Bench (100 mmol scale).

Reagents[2][6][9]

• Diisobutylene (DIB): 11.2 g (100 mmol).

• Acetonitrile: 8.2 g (200 mmol) – Acts as reactant and solvent.

• Sulfuric Acid (conc. 98%): 10.0 g (~100 mmol).

• Glacial Acetic Acid: 20 mL (Optional co-solvent for viscosity control).

• Ice Water: For quenching.

Step-by-Step Methodology

• Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and a pressure-equalizing addition funnel. Maintain an inert atmosphere (N₂) if possible, though not strictly required.

• Charging: Add Acetonitrile (and Glacial Acetic Acid if used) to the flask. Cool the system to 0–5°C using an ice bath.

• Acid Addition: Dropwise add Sulfuric Acid over 20 minutes. Caution: Exothermic. Maintain temperature <15°C.

• Alkene Addition: Add Diisobutylene dropwise over 30 minutes. The mixture may turn yellow/orange.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Heat to 40–50°C and stir for 4–6 hours. Monitor consumption of DIB via TLC or GC.

• Quenching: Pour the reaction mixture slowly into 200 mL of crushed ice/water with vigorous stirring. The amide typically precipitates as a waxy solid or separates as a viscous oil.

• Isolation:

  • If Solid: Filter the precipitate, wash with cold water, and air dry.

  • If Oil: Extract with dichloromethane (DCM), wash the organic layer with NaHCO₃ (sat. aq.) to remove acid, dry over MgSO₄, and evaporate the solvent.

• Purification: Recrystallize from aqueous ethanol or hexanes if high purity is required.

Applications in Drug Development & Industry

While the amide itself has niche applications, its primary value lies in its role as a stable, transportable precursor to the amine.

Hydrolysis to tert-Octylamine

The steric bulk of the tert-octyl group makes the amide bond resistant to hydrolysis. Industrial protocols often require high temperatures (180–280°C) and strong alkali (NaOH) or specific enzymatic catalysts to cleave the acetyl group, yielding tert-Octylamine .

Reaction:

(Where R = 1,1,3,3-tetramethylbutyl)

Industrial Workflow Diagram

Figure 2: Industrial workflow from petrochemical feedstock to downstream applications.

Pharmaceutical Relevance

In drug discovery, the 1,1,3,3-tetramethylbutyl group is utilized as a lipophilic anchor . Incorporating this moiety into a drug candidate can significantly alter its partition coefficient (LogP), potentially improving membrane permeability or binding affinity to hydrophobic pockets in target proteins.

Safety & Handling (SDS Summary)

Although specific toxicological data for this intermediate is less abundant than for the parent amine, standard safety protocols for amides apply.

• Hazards: Potential skin and eye irritant. Low volatility reduces inhalation risk under ambient conditions.

• PPE: Nitrile gloves, safety goggles, and lab coat.

• Storage: Store in a cool, dry place away from strong oxidizing agents.

• Spill Cleanup: Sweep up solids or absorb liquids with vermiculite; dispose of as chemical waste.

References

• PubChem. N-(1,1,3,3-tetramethylbutyl)acetamide (CID 21608).[3] National Library of Medicine. Available at: [Link][3]

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles.[4] Journal of the American Chemical Society, 70(12), 4045–4048. (Foundational paper on the Ritter Reaction).

• Google Patents.Process for preparing t-octanylamine (CN1401626A).

Sources

• 1. CN1401626A - Process for preparing t-octanylamine - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. CN100503834C - A kind of preparation method of tert-octylamine - Google Patents [patents.google.com]

Nomenclature, Synthesis, and Structural Characterization of N-tert-octylacetamide: A Technical Monograph

This technical monograph provides an in-depth characterization of N-tert-octylacetamide , a compound frequently encountered in industrial organic synthesis yet often subject to nomenclature ambiguity.

Introduction & Nomenclature Deconstruction

In the domain of industrial organic chemistry, the trivial name "N-tert-octylacetamide" refers to a specific structural isomer derived from the dimerization of isobutylene. It does not refer to a generic straight-chain octyl group attached to a tertiary carbon.

To ensure scientific integrity and reproducibility in drug development and material science, researchers must distinguish between the industrial jargon and the systematic IUPAC nomenclature.

The "tert-Octyl" Misnomer

The term "tert-octyl" is a retained trivial name for the 1,1,3,3-tetramethylbutyl group. This group originates from diisobutylene (2,4,4-trimethylpent-1-ene and 2,4,4-trimethylpent-2-ene), which is the feedstock for the Ritter reaction used to synthesize this amide.

Systematic IUPAC Nomenclature

According to current IUPAC recommendations, the preferred name is derived by treating the longest carbon chain containing the amine functionality as the parent alkane.

• Parent Alkane: Pentane (5 carbons).

• Amine Attachment: Position 2.

• Substituents: Three methyl groups located at positions 2, 4, and 4.

• Systematic Name:

  -(2,4,4-trimethylpentan-2-yl)acetamide

Nomenclature & Identifier Summary

Identifier Type	Value	Notes
Common Name	N-tert-octylacetamide	Widely used in industrial patents.
IUPAC Name	-(2,4,4-trimethylpentan-2-yl)acetamide	Preferred for regulatory filing.
Alt. Systematic	-(1,1,3,3-tetramethylbutyl)acetamide	Acceptable; treats alkyl group as substituent.
CAS Registry	5459-42-7	Distinct from N-octylacetamide (linear).[1]
Molecular Formula		MW: 171.28 g/mol

Structural Visualization

The following diagram elucidates the derivation of the systematic name from the molecular structure.

Figure 1: Systematic derivation of the IUPAC name from the carbon skeleton.

Synthesis: The Ritter Reaction[3][4]

The most authoritative and scalable method for synthesizing N-tert-octylacetamide is the Ritter Reaction . This acid-catalyzed process couples a nitrile with a carbocation precursor.

Reaction Logic

The reaction exploits the stability of the tertiary carbocation formed from diisobutylene.

• Substrate: Diisobutylene (commercial mixture of isomers).

• Nucleophile: Acetonitrile (solvent and reactant).

• Catalyst: Concentrated Sulfuric Acid (

  ).

Why this pathway? Direct amidation of the bulky 1,1,3,3-tetramethylbutylamine is possible but requires the amine as a starting material. The Ritter reaction allows the use of the cheaper, readily available olefin feedstock (diisobutylene) and generates the C-N bond in a single step with high atom economy.

Mechanistic Pathway

The mechanism proceeds via the generation of a stable tertiary carbocation, followed by nucleophilic attack by the nitrile nitrogen.

Figure 2: Mechanistic flow of the Ritter reaction transforming diisobutylene into the amide.

Experimental Protocol

Note: This protocol is adapted for laboratory-scale synthesis (approx. 0.1 mol scale).

Reagents:

• Diisobutylene (tech grade, mixture of isomers): 11.2 g (0.1 mol)

• Acetonitrile: 4.1 g (0.1 mol) [Use excess if acting as solvent, typically 20 mL]

• Sulfuric Acid (conc. 98%): 10 g (~0.1 mol)

• Glacial Acetic Acid (Optional): 10 mL (can be used as a co-solvent to moderate exotherm)

Step-by-Step Methodology:

• Setup: Equip a 100 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a thermometer. Place the flask in an ice-water bath (

  ).

• Charge: Add the Acetonitrile (and Acetic Acid if using) to the flask.

• Acid Addition: Add concentrated Sulfuric Acid dropwise. Caution: This is highly exothermic. Maintain internal temperature below

  .

• Substrate Addition: Add Diisobutylene dropwise via the addition funnel over 30 minutes. Ensure vigorous stirring. The mixture may become viscous.[2]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (

  ). Stir for 3–5 hours. (Completion can be monitored by TLC or GC).

• Quench: Pour the reaction mixture slowly onto 100 g of crushed ice/water mixture with stirring. The amide will precipitate or form a separate oil layer.

• Workup:

  • Neutralize the aqueous phase with 10% NaOH or

    solution until pH ~8.

  • Extract with Ethyl Acetate or Dichloromethane (3 x 30 mL).

  • Wash organic layer with brine, dry over anhydrous

    , and concentrate in vacuo.

• Purification: Recrystallize from hexanes or an ethanol/water mixture to obtain pure N-tert-octylacetamide.

Physicochemical Properties[1][5][6][7][8][9]

The bulky hydrophobic "tail" (1,1,3,3-tetramethylbutyl) imparts significant lipophilicity to the molecule, making it useful as a surfactant intermediate.

Property	Data	Source/Method
Molecular Weight	171.28 g/mol	Calculated
Physical State	Solid / Viscous Oil	Analogous to N-t-butylacetamide (MP 98°C)
LogP (Octanol/Water)	2.8 - 3.2	Predicted (XLogP3)
Solubility (Water)	Low	Due to C8 hydrophobic chain
Solubility (Organic)	High	Soluble in EtOH, DCM, Acetone
H-Bond Donors	1	Amide N-H
H-Bond Acceptors	1	Carbonyl O

Note: While specific experimental melting points for CAS 5459-42-7 are rarely indexed in open public databases compared to its tert-butyl analog, the structural rigidity suggests a crystalline solid at room temperature or a supercooled liquid depending on purity.

Applications in Research & Development

Surfactant Synthesis

N-tert-octylacetamide serves as a hydrophobic building block. Hydrolysis of the amide yields tert-octylamine (1,1,3,3-tetramethylbutylamine), a critical precursor for:

• Specialty Surfactants: Ethoxylated amines for emulsification.

• Corrosion Inhibitors: The bulky alkyl group provides excellent surface coverage on metals.

Pharmaceutical Intermediates

The tert-octyl group is used as a lipophilic pharmacophore to improve the bioavailability of drug candidates. The amide bond is stable but can be cleaved under specific enzymatic or harsh acidic conditions to release the free amine.

Lithography & Polymers

Derivatives such as N-tert-octylacrylamide (analogous structure with a vinyl group) are used in creating hydrophobically modified polymers for rheology control in coatings and lithographic processes.

References

• PubChem. N-(1,1,3,3-tetramethylbutyl)acetamide (CAS 5459-42-7). National Library of Medicine. Available at: [Link]

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048.

• Organic Syntheses. tert-Butylacetamide (Analogous Protocol). Coll. Vol. 5, p. 73 (1973); Vol. 44, p. 44 (1964). Available at: [Link]

• NIST Chemistry WebBook. N-tert-Butylacetamide (Structural Analog Data). Standard Reference Data.[3] Available at: [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. fishersci.com [fishersci.com]
• 3. Thioacetamide - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Synthesis of N-tert-octylacetamide via the Ritter Reaction: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of N-tert-octylacetamide from diisobutylene and acetonitrile via the Ritter reaction. The Ritter reaction is a powerful chemical transformation for preparing N-alkyl amides, particularly those with sterically hindered alkyl groups.[1][2] This protocol offers a detailed, step-by-step methodology suitable for researchers in organic synthesis, medicinal chemistry, and drug development. It encompasses the underlying reaction mechanism, a validated experimental protocol, critical safety precautions, and data presentation to ensure reproducibility and safe execution.

Introduction

First reported by John J. Ritter in 1948, the Ritter reaction has become a cornerstone of organic synthesis for the formation of N-alkyl amides from a nitrile and an electrophilic alkylating agent.[2][3] The reaction is particularly valuable as it provides an efficient route to sterically demanding amides, which are important structural motifs in many pharmaceuticals and bioactive compounds.[1][4] The transformation proceeds through the generation of a stable carbocation intermediate, which is subsequently trapped by a nitrile nucleophile.[4][5] Hydrolysis of the resulting nitrilium ion intermediate yields the final amide product.[6][7]

A significant industrial application of the Ritter reaction is the synthesis of tert-octylamine, for which N-tert-octylacetamide is a key intermediate.[2] This process utilizes diisobutylene, a readily available alkene, as the carbocation precursor.[8] The unique branched structure of the tert-octyl group imparts specific properties that are leveraged in various fields, including the production of polymers and corrosion inhibitors.[8] This guide details the laboratory-scale synthesis of N-tert-octylacetamide, providing researchers with a practical and in-depth protocol.

Reaction Mechanism

The synthesis of N-tert-octylacetamide from diisobutylene proceeds via a classic Ritter reaction mechanism, which involves three key stages:

• Carbocation Formation: The reaction is initiated by a strong acid, typically concentrated sulfuric acid, which protonates the diisobutylene (an isomer mixture of 2,4,4-trimethylpentene) at the double bond. This protonation follows Markovnikov's rule, leading to the formation of the more stable tertiary carbocation, the 1,1,3,3-tetramethylbutyl cation.[4][9]

• Nucleophilic Attack by Nitrile: The lone pair of electrons on the nitrogen atom of acetonitrile acts as a nucleophile, attacking the electron-deficient carbocation. This addition results in the formation of a stable nitrilium ion intermediate.[6][7]

• Hydrolysis to Amide: During the reaction or upon aqueous workup, a water molecule attacks the electrophilic carbon of the nitrilium ion. Subsequent deprotonation and tautomerization yield the final product, N-tert-octylacetamide.[5]

Caption: The mechanism of the Ritter Reaction.

Experimental Protocol

This protocol is adapted from established procedures for the amidation of diisobutylene.[8]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity (M)	Quantity	Moles (mol)	Hazards
Diisobutylene	C₈H₁₆	112.21	-	28.0 g (39.1 mL)	0.25	Flammable, Aspiration Hazard[10][11]
Acetonitrile	C₂H₃N	41.05	-	12.3 g (15.7 mL)	0.30	Flammable, Acutely Toxic[12][13]
Glacial Acetic Acid	CH₃COOH	60.05	-	100 mL	-	Corrosive, Flammable
Sulfuric Acid (98%)	H₂SO₄	98.08	~18.4	27.2 mL	0.50	Severely Corrosive[14][15]
Deionized Water	H₂O	18.02	-	As needed	-	None
Sodium Hydroxide	NaOH	40.00	-	As needed	-	Corrosive

Equipment

• 250 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Heating mantle with temperature controller

• Condenser

• Büchner funnel and filter flask

• Standard laboratory glassware

Reaction Procedure

Caption: Step-by-step experimental workflow.

• Flask Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer.

• Reagent Charging: To the flask, add diisobutylene (39.1 mL, 0.25 mol), acetonitrile (15.7 mL, 0.30 mol), and 100 mL of glacial acetic acid.[8] Begin stirring to ensure the mixture is homogeneous.

• Cooling: Place the flask in an ice-water bath and cool the mixture to between 15-20°C.

• Acid Addition: Slowly add concentrated sulfuric acid (27.2 mL, 0.50 mol) dropwise from the dropping funnel over a period of approximately 60-90 minutes. Causality: The slow, dropwise addition is critical to control the highly exothermic reaction between sulfuric acid and the other reagents. Maintaining the temperature below 40°C prevents unwanted side reactions and ensures safety.[8]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm. If necessary, use a heating mantle to maintain the reaction temperature at 35-40°C. Let the reaction stir for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Precipitation: In a separate large beaker (1 L), prepare a mixture of crushed ice and water. Once the reaction is complete, carefully and slowly pour the reaction mixture onto the crushed ice with vigorous stirring. This will cause the N-tert-octylacetamide product to precipitate as a white solid. Causality: Pouring the acidic reaction mixture into ice water serves two purposes: it safely dilutes the strong acid and the low temperature decreases the solubility of the organic product, causing it to precipitate.

• Neutralization and Isolation: Slowly neutralize the acidic slurry by adding a cold 20-30% aqueous sodium hydroxide solution until the pH is approximately 7-8. Isolate the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the filter cake thoroughly with several portions of cold deionized water to remove any inorganic salts and residual acid. Dry the white solid product under vacuum to a constant weight.

Results and Discussion

The expected yield of N-tert-octylacetamide is typically high, often exceeding 85-90%. The final product should be a white crystalline solid. Purity can be assessed by measuring the melting point (expected: ~98-102°C) and through spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy. The success of the reaction is highly dependent on effective temperature control during the sulfuric acid addition and the use of a stable carbocation precursor.

Safety Precautions

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Diisobutylene: Highly flammable liquid and vapor.[10][16] Keep away from heat, sparks, and open flames.[11][17] It is an aspiration hazard and may cause drowsiness.[10][11] Avoid inhalation of vapors.

• Acetonitrile: Highly flammable and toxic.[12][18] It is harmful if swallowed, inhaled, or absorbed through the skin.[19][20] Causes serious eye irritation.[12]

• Concentrated Sulfuric Acid: Extremely corrosive and causes severe skin burns and eye damage.[14][21][22] Reacts violently with water, generating significant heat.[15] Always add acid to water/other liquids slowly, never the reverse.

• Sodium Hydroxide: Corrosive and can cause severe burns to skin and eyes. Handle with care, especially when preparing solutions, as the process is exothermic.

In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Applications of N-tert-octylacetamide

While N-tert-octylacetamide itself has limited direct applications, it is a crucial intermediate. Its primary use is in the subsequent hydrolysis under basic conditions to produce tert-octylamine.[8] Tert-octylamine is a valuable industrial chemical used as a building block for pharmaceuticals, agrochemicals, and as a key component in the production of light stabilizers for polymers.[2]

References

• Vertex AI Search. (2025).
• Vertex AI Search. (2025).
• Vertex AI Search. (2015).
• Vertex AI Search. (2009).

• RSC Publishing. (2021). Recent advances of Ritter reaction and its synthetic applications. Available at: [Link]

• TCI Chemicals. (2025). SAFETY DATA SHEET - Diisobutylene (mixture of isomers) (stabilized with BHT).
• Chemos GmbH & Co. KG.
• Chemos GmbH & Co. KG.
• ChemicalBook.
• Carl ROTH.
• Flinn Scientific. (2018). Sulfuric Acid 6 M - 18 M (Concentrated)
• Ecolab.

• Fiveable. (2025). Ritter Reaction Definition - Organic Chemistry Key Term. Available at: [Link]

• Biochem Chemopharma. SAFETY DATA SHEET SDS/MSDS ACETONITRILE for HPLC Gradient.
• Carl ROTH.

• RSC Publishing. (2021). Recent advances of Ritter reaction and its synthetic applications. Available at: [Link]

• Santa Cruz Biotechnology. (2015).

• Wikipedia. Ritter reaction. Available at: [Link]

• TCI Chemicals. (2025).

• SynArchive. Ritter Reaction. Available at: [Link]

• Chem LibreTexts. Ritter reaction.

• Organic Chemistry Portal. Ritter Reaction. Available at: [Link]

• Google Patents. (2009). CN100503834C - A kind of preparation method of tert-octylamine.
• Organic Chemistry Portal. (2019). Ritter Reaction.

• Eureka | Patsnap. (2021). Preparation method of tert-octylamine. Available at: [Link]

• Organic Syntheses Procedure. An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides. Available at: [Link]

• Thermo Scientific Chemicals. N-tert-Butylacetamide, 98% 10 g.
• ChemicalBook. N-TERT-BUTYLACETAMIDE synthesis.

• YouTube. (2022). Ritter Reaction. Available at: [Link]

• ChemicalBook. N-TERT-BUTYLACETAMIDE CAS#: 762-84-5.
• Organic Syntheses Procedure. Discussion Addendum for: Preparation of Enantioenriched Homoallylic Primary Amines.

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Protocol for Acetylation of 1,1,3,3-Tetramethylbutylamine

Abstract

This application note details the protocol for the N-acetylation of 1,1,3,3-tetramethylbutylamine (commonly known as tert-octylamine). Due to the significant steric hindrance provided by the bulky tert-octyl group adjacent to the amino functionality, standard acetylation procedures require optimization to ensure quantitative conversion. This guide presents a robust, self-validating methodology using acetic anhydride in the presence of a base, alongside a rapid alternative using acetyl chloride. Critical characterization data, including the specific melting point (97–98 °C) and expected NMR shifts, are provided to validate the synthesis.

Introduction & Mechanistic Insight

Substrate Analysis

1,1,3,3-tetramethylbutylamine is a primary aliphatic amine attached to a quaternary carbon. While the amino group (

) is nucleophilic, the adjacent bulky alkyl chain creates a "neopentyl-like" steric environment.

• Steric Challenge: The nucleophilic attack of the amine nitrogen onto the carbonyl carbon of the acetylating agent is kinetically retarded compared to linear alkyl amines (e.g., n-octylamine).

• Implication: Simple mixing with acetic acid often leads to equilibrium salts rather than amides. Irreversible acylating agents (anhydrides or acid chlorides) with base catalysis are required to drive the reaction to completion.

Reaction Scheme

The reaction proceeds via a nucleophilic acyl substitution mechanism. The base (Triethylamine or Pyridine) serves two roles: it neutralizes the generated acid (acetic acid or HCl), preventing the protonation of the reactant amine, and it can act as a nucleophilic catalyst (in the case of DMAP/Pyridine).

Figure 1: Reaction pathway for the acetylation of tert-octylamine.

Materials & Safety

Reagents

Reagent	CAS	MW ( g/mol )	Role
1,1,3,3-Tetramethylbutylamine	107-45-9	129.24	Substrate
Acetic Anhydride	108-24-7	102.09	Acylating Agent
Triethylamine (TEA)	121-44-8	101.19	Base (Proton Scavenger)
Dichloromethane (DCM)	75-09-2	84.93	Solvent
DMAP (Optional)	1122-58-3	122.17	Hyper-nucleophilic catalyst

Safety Critical

• 1,1,3,3-Tetramethylbutylamine: Corrosive and irritant. Use in a fume hood.

• Acetic Anhydride: Lachrymator. Reacts violently with water.

• Exotherm Control: The reaction is exothermic. Despite the steric hindrance, the initial addition must be controlled (dropwise) to prevent solvent boiling.

Experimental Protocol

Method A: Acetic Anhydride (Recommended)

Best for: High purity, ease of handling, and scalability.

Step-by-Step Procedure

• Preparation:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1,1,3,3-tetramethylbutylamine (12.9 g, 100 mmol, 1.0 equiv) in Dichloromethane (DCM) (100 mL).

  • Add Triethylamine (15.3 mL, 110 mmol, 1.1 equiv).

  • (Optional for speed) Add DMAP (122 mg, 1 mmol, 0.01 equiv).

• Addition:

  • Cool the solution to 0 °C using an ice bath.

  • Add Acetic Anhydride (11.3 mL, 120 mmol, 1.2 equiv) dropwise via an addition funnel or syringe over 15 minutes.

  • Note: The ice bath prevents runaway exotherms.

• Reaction:

  • Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C).

  • Stir for 4–6 hours.

  • Self-Validation (TLC): Check reaction progress using TLC (Silica gel, 30% EtOAc/Hexanes). The amine spot (low Rf, ninhydrin active) should disappear; the amide spot (higher Rf) will appear.

• Workup:

  • Quench the reaction by adding 1M HCl (50 mL) carefully. This converts unreacted amine and TEA into water-soluble salts.

  • Separate the organic (DCM) layer.

  • Wash the organic layer with saturated NaHCO₃ (50 mL) to neutralize excess acetic acid.

  • Wash with Brine (50 mL).

  • Dry over anhydrous Na₂SO₄ or MgSO₄ .

• Isolation:

  • Filter off the drying agent.[1]

  • Concentrate the solvent under reduced pressure (Rotary Evaporator).

  • The crude product is typically an off-white solid.

• Purification:

  • Recrystallize from a mixture of Hexanes/Ethyl Acetate (approx. 9:1) or Heptane .

  • Target Yield: >90%.

Method B: Acetyl Chloride ( Rapid/Alternative )

Best for: Small scale or when acetic anhydride is unavailable.

• Dissolve amine (1.0 equiv) and TEA (1.5 equiv) in dry DCM at 0 °C.

• Add Acetyl Chloride (1.2 equiv) dropwise. Caution: Vigorous HCl gas evolution possible if not buffered.

• Stir for 1 hour at Room Temperature.

• Follow Workup steps 4–6 from Method A.

Workflow Visualization

Figure 2: Experimental workflow for the isolation of high-purity amide.

Characterization & Validation

To ensure the protocol was successful, compare your isolated product against these standard values.

Property	Expected Value	Notes
Appearance	White Crystalline Solid	If oil, traces of solvent or impurities remain.
Melting Point	97 – 98 °C	Distinct sharp melt indicates high purity [1].
Boiling Point	~240 °C	At atmospheric pressure (theoretical).
Solubility	Soluble in DCM, EtOAc, EtOH	Insoluble in water.

Spectral Data (Expected)

• ¹H NMR (CDCl₃, 400 MHz):

  • 5.40 (br s, 1H, NH )
  • 1.95 (s, 3H, CO-CH₃ )
  • 1.65 (s, 2H, CH₂ )
  • 1.42 (s, 6H, C(CH₃)₂ )
  • 1.00 (s, 9H, C(CH₃)₃ )

• IR Spectroscopy:

  • ~3300 cm⁻¹ (N-H stretch)

  • ~1650 cm⁻¹ (Amide I, C=O stretch)

  • ~1550 cm⁻¹ (Amide II, N-H bend)

Troubleshooting

• Low Yield: The steric hindrance of the tert-octyl group can slow the reaction. If yield is low, increase reaction time to 12 hours or reflux the DCM gently (40 °C). Adding 5 mol% DMAP is highly effective for forcing hindered acylations.

• Oily Product: If the product refuses to crystallize, it may contain residual acetic acid. Redissolve in EtOAc and wash extensively with saturated NaHCO₃, then dry thoroughly under high vacuum.

• Coloration: A yellow/brown tint indicates oxidation. Recrystallization from heptane usually removes these impurities.

References

• Chemical Reviews. "Biobased Amines: From Synthesis to Polymers." ACS Publications.[2] (Citing MP of 97-98°C for N-tert-octylacetamide).[3]

• BenchChem. "An In-depth Technical Guide to tert-Octylamine." (Confirming synthesis via amidation/hydrolysis routes).

• NIST WebBook. "Acetoacetamide, n-(1,1,3,3-tetramethylbutyl)-." (Reference for related substructure IR data).

• Organic Syntheses. "tert-Butyl-tert-octylamine." (Providing context for handling tert-octyl amines).

Sources

• 1. art.torvergata.it [art.torvergata.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Synthesis of Sterically Hindered Amides via the Ritter Reaction

Executive Summary

This application note details the synthesis of N-tert-octylacetamide utilizing the Ritter reaction . This transformation is chemically significant due to the high atom economy and the ability to install a bulky amine group (tert-octyl) onto an acetyl scaffold using inexpensive feedstocks: acetonitrile and diisobutylene .

While the Ritter reaction is a textbook transformation, the specific use of diisobutylene presents a unique challenge: oligomerization . The carbocation intermediate derived from diisobutylene is highly prone to dimerization and polymerization under acidic conditions. Therefore, this guide prioritizes process control parameters that favor nucleophilic attack by the nitrile over cationic polymerization.

Chemical Foundation & Mechanism

The synthesis proceeds via the acid-catalyzed alkylation of a nitrile. The reaction is initiated by the protonation of diisobutylene to form a tertiary carbocation.

The Competitive Landscape

The success of this protocol hinges on the fate of the 1,1,3,3-tetramethylbutyl cation :

• Path A (Desired): Trapping by acetonitrile (solvent/reagent) to form the nitrilium ion, followed by hydrolysis.

• Path B (Undesired): Reaction with another alkene molecule, leading to heavy oligomers ("conjunct polymers") and low yields.

Mechanistic Visualization

The following diagram illustrates the pathway and the critical hydrolysis step.

Figure 1: Mechanistic pathway of the Ritter reaction highlighting the competition between amide formation and oligomerization.

Critical Process Parameters (CPP)

To maximize yield and minimize polymerization, the following parameters must be strictly controlled.

Parameter	Recommended Range	Scientific Rationale
Temperature (Addition)		Low temperature stabilizes the carbocation and suppresses the rate of polymerization (Path B) relative to nitrile attack (Path A).
Temperature (Digest)		Slight warming after addition ensures complete conversion of the nitrilium intermediate.
Acid Stoichiometry	1.1 – 2.0 equiv.	Excess acid acts as both catalyst and solvent modifier, increasing the polarity of the medium to favor the ionic Ritter pathway.
Addition Mode	Dropwise	Adding the alkene to the acid/nitrile mixture ensures the concentration of free alkene is always low, preventing alkene-cation collisions (polymerization).
Water Content	Anhydrous (Step 1)	Water is a nucleophile. If present early, it forms alcohols. Water must be added only in the final hydrolysis step.

Experimental Protocols

Protocol A: Standard Homogeneous Batch Synthesis

Best for: High yields, scale-up, and robust performance.

Materials:

• Diisobutylene (technical grade, mixture of isomers)

• Acetonitrile (HPLC grade or dry)

• Sulfuric Acid (98% conc.)

• Glacial Acetic Acid (optional, as co-solvent to modulate viscosity)

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring is insufficient for the viscosity changes), a pressure-equalizing addition funnel, and a thermometer.

• Charge: Add Acetonitrile (4.0 equiv) and Sulfuric Acid (2.0 equiv) to the flask.

  • Note: The mixing is exothermic. Cool the flask in an ice/salt bath to maintain internal temperature

    .

• Addition: Charge Diisobutylene (1.0 equiv) into the addition funnel.

• Reaction: Dropwise add the diisobutylene to the acid/nitrile mixture.

  • Critical Control: The rate of addition must be slow enough that the temperature does not exceed

    .

  • Observation: The solution will turn yellow/orange. Darkening indicates oligomerization (too hot).

• Digestion: Once addition is complete, allow the mixture to warm to room temperature (

  ) and stir for 3–6 hours.

• Quench/Hydrolysis: Pour the reaction mixture slowly onto cracked ice (approx. 5x weight of reagents) with vigorous stirring. The amide will precipitate or form an oil.

• Workup:

  • Neutralize the aqueous slurry with 20% NaOH or saturated

    until pH ~7.

  • Extract with Ethyl Acetate (

    ).[1][2]

  • Wash organic layer with brine, dry over

    , and concentrate in vacuo.

• Purification: Recrystallize from hexane/ethyl acetate or perform vacuum distillation if the product is an oil (bp ~140°C at 10 mmHg).

Protocol B: Heterogeneous Catalytic Synthesis (Green Chemistry)

Best for: Easier workup, reusable catalyst, lower corrosion.

Materials:

• Amberlyst-15 (dry, macroreticular cation exchange resin) or H-Beta Zeolite.

• 1,2-Dichloroethane (DCE) or excess Acetonitrile as solvent.

Step-by-Step Methodology:

• Catalyst Prep: If using Amberlyst-15, wash with methanol and dry in a vacuum oven to remove pore water.

• Charge: In a reaction vessel, combine Acetonitrile (5.0 equiv) , Diisobutylene (1.0 equiv) , and Catalyst (10-20 wt% loading relative to alkene) .

• Reaction: Heat the mixture to reflux (

  ) for 12–24 hours.

  • Note: Heterogeneous kinetics are slower. Higher temperature is required compared to

    , but the solid acid prevents rapid polymerization due to pore confinement effects.

• Filtration: Filter off the solid catalyst (can be regenerated with dilute acid wash).

• Isolation: Concentrate the filtrate. The residue is the crude amide.

• Hydrolysis: Add water to the residue and stir for 30 mins to ensure the imidate intermediate is fully hydrolyzed to the amide.

Process Workflow & Decision Tree

Use this logic flow to determine the appropriate protocol for your specific constraints.

Figure 2: Decision matrix for selecting the optimal synthesis protocol.

Analytical Characterization (QC)

Confirm the identity of N-tert-octylacetamide using the following spectroscopic markers.

Technique	Diagnostic Signal	Assignment
1H NMR (CDCl3)	0.98 (s, 9H)	tert-Butyl group (terminal)
1.42 (s, 6H)	Gem-dimethyl group (internal)
1.65 (s, 2H)	Methylene bridge ( )
1.95 (s, 3H)	Acetyl methyl group ( )
5.20 (br s, 1H)	Amide NH
IR Spectroscopy	~3300	N-H stretch (Amide A)
~1650	C=O stretch (Amide I)
~1550	N-H bend (Amide II)

Safety & Compliance

• Diisobutylene: Highly flammable liquid and vapor. May cause genetic defects (check specific isomer MSDS). Handle in a fume hood.

• Acetonitrile: Toxic if swallowed, in contact with skin, or inhaled. Metabolizes to cyanide in the body.

• Exotherm: The mixing of acid and nitrile, and the addition of alkene, releases significant heat. Runaway reactions can lead to rapid boiling or eruption of the flask content. Always use a cooling bath.

References

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048. Link

• Fernandes, R. A., & Baviskar, A. T. (2022). Recent Advances in the Ritter Reaction. Asian Journal of Organic Chemistry, 11(1), e202100642. Link

• Organic Syntheses. (1951). N-tert-Butylacetamide (Analogous procedure). Organic Syntheses, Coll. Vol. 3, p.141. Link

• PubChem. (n.d.).[3] N-tert-Octylacetamide Compound Summary. National Library of Medicine. Link

• Guérin, P., et al. (2012). Continuous-flow synthesis of amides via Ritter reaction. Journal of Flow Chemistry, 2, 93–97. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. The synthesis and application of acetamide_Chemicalbook [chemicalbook.com]
• 3. N-Octylacetamide | C10H21NO | CID 344958 - PubChem [pubchem.ncbi.nlm.nih.gov]

acid-catalyzed synthesis of bulky aliphatic amides

Application Note: Acid-Catalyzed Synthesis of Sterically Hindered Aliphatic Amides

Executive Summary & Mechanistic Rationale

The synthesis of bulky aliphatic amides (e.g., N-tert-butyl or N-adamantyl amides) represents a persistent bottleneck in pharmaceutical development and materials science. Standard stoichiometric coupling reagents—such as EDC, HATU, or PyBOP—operate via the formation of an active ester intermediate. When both the carboxylic acid and the amine possess significant steric bulk (e.g., α,α-disubstituted acids and tert-alkylamines), nucleophilic attack on the active ester is kinetically disfavored. This steric clash inevitably leads to reagent hydrolysis, the formation of inactive N-acylurea byproducts, and abysmal product yields.

To circumvent this fundamental limitation, acid-catalyzed methodologies offer two distinct, highly efficient mechanistic paradigms:

• Organoboron-Catalyzed Direct Amidation (The Lewis Acid Approach): Utilizing electron-deficient boronic acids (e.g., 3,4,5-trifluorophenylboronic acid), this method lowers the activation energy of direct condensation without stoichiometric coupling agents[1]. The catalyst forms a transient monoacyloxyboronic acid intermediate that acts as a template, bringing the amine and acid into close proximity while increasing the electrophilicity of the carbonyl carbon[2].

• The Ritter Reaction (The Brønsted Acid Approach): This method completely bypasses the direct coupling of an acid and amine. Instead, it utilizes a strong acid to generate a stable tertiary carbocation from a bulky alcohol or alkene. This carbocation is subsequently trapped by a nitrile solvent to form a nitrilium ion, yielding the hindered amide upon aqueous hydrolysis[3]. Modern adaptations utilize solid acids like Silica Sulfuric Acid (SSA) to provide an eco-friendly, non-corrosive alternative to liquid H2SO4[4].

Mechanistic Workflows

Catalytic cycle of boronic acid-mediated direct amidation for bulky substrates.

Solid-acid catalyzed Ritter reaction pathway for N-tert-alkyl amide synthesis.

Comparative Data Analysis

The following table summarizes the quantitative metrics and operational parameters of different amidation strategies when applied specifically to sterically hindered substrates.

Methodology	Catalyst / Reagent	Substrate Scope	Typical Yield (Bulky)	Atom Economy	Key Operational Advantage
Standard Coupling	EDC/HOBt or HATU (Stoichiometric)	Primary amines, unhindered acids	< 30%	Poor (generates stoichiometric urea waste)	Mild room-temperature conditions; broad solvent compatibility.
Organoboron Catalysis	3,4,5-F3-C6H2B(OH)2 (1–5 mol%)	Bulky aliphatic acids + secondary/bulky amines	85–99%	Excellent (Water is the only byproduct)	Highly scalable; bypasses active ester steric clashes[1].
Solid-Acid Ritter	Silica Sulfuric Acid (Heterogeneous)	Tertiary alcohols + aliphatic nitriles	80–95%	Good (incorporates nitrile solvent)	Eliminates the need for bulky amines; uses cheap alcohols[3].

Validated Experimental Protocols

Protocol A: Direct Dehydrative Amidation via Organoboron Catalysis

Objective: Synthesize N-(tert-butyl)pivalamide from pivalic acid and tert-butylamine.

• Step 1: Assembly & Stoichiometry. In a 250 mL round-bottom flask, combine pivalic acid (10.0 mmol) and tert-butylamine (10.0 mmol). Add 3,4,5-trifluorophenylboronic acid (0.1 mmol, 1 mol%)[1].

  • Causality: Equimolar ratios prevent waste. The highly electrophilic boron center selectively activates the carboxylic acid, eliminating the need for stoichiometric coupling agents that fail due to steric clash[2].

• Step 2: Solvent & Dehydration Setup. Add 100 mL of anhydrous toluene. Equip the flask with a Dean-Stark trap filled with toluene, topped with a reflux condenser.

  • Causality: Boronic acid amidation is an equilibrium process. Toluene forms a low-boiling azeotrope with water, allowing the Dean-Stark apparatus to continuously remove the water byproduct, driving the reaction forward[5].

• Step 3: Reflux & Self-Validation. Heat the mixture to a vigorous reflux (bath temperature 120 °C) for 16 hours.

  • Validation Checkpoint: Monitor the graduated Dean-Stark trap. The collection of exactly ~0.18 mL of water physically validates 100% theoretical conversion. If water ceases to collect before this volume, the reaction has stalled.

• Step 4: Quench & Isolation. Cool to room temperature. Wash the organic layer sequentially with 0.1 M HCl (50 mL) and saturated aqueous NaHCO3 (50 mL).

  • Causality: The acidic wash removes unreacted amine, while the basic wash hydrolyzes and extracts the boronic acid catalyst and unreacted pivalic acid.

• Step 5: Final Validation. Dry the organic layer over MgSO4, filter, and concentrate in vacuo.

  • Validation Checkpoint: Analyze the crude solid via 1H NMR. The disappearance of the carboxylic acid proton (~11-12 ppm) and the appearance of a sharp singlet for the amide N-H (~5.5 ppm) confirms pure product formation.

Protocol B: Solid-Acid Catalyzed Ritter Reaction

Objective: Synthesize N-tert-butylacetamide from tert-butanol and acetonitrile.

• Step 1: Catalyst Preparation. Add Silica Sulfuric Acid (SSA, 0.5 g) to a 50 mL round-bottom flask.

  • Causality: Traditional Ritter reactions use concentrated liquid sulfuric acid, which degrades sensitive functional groups. SSA provides the necessary strong Brønsted acidity immobilized on a solid support, making it eco-friendly, non-corrosive, and easily recoverable[3],[4].

• Step 2: Reactant Addition. Add tert-butanol (10.0 mmol) and acetonitrile (30.0 mmol, 3.0 equiv).

  • Causality: Acetonitrile acts as both the nucleophile and the solvent. The excess ensures rapid, complete trapping of the transient tert-butyl carbocation before elimination (isobutylene formation) can occur[3].

• Step 3: Heating & Self-Validation. Stir the heterogeneous mixture at 60 °C for 4 hours.

  • Validation Checkpoint: Monitor the reaction via TLC (Hexane/EtOAc 7:3). The complete disappearance of the alcohol spot (visualized with KMnO4 stain) validates the consumption of the starting material.

• Step 4: Hydrolysis. Cool the reaction to room temperature and quench by adding 10 mL of ice-cold distilled water.

  • Causality: Water attacks the intermediate nitrilium ion, driving its hydrolysis and tautomerization into the stable N-tert-butylacetamide.

• Step 5: Recovery & Isolation. Filter the mixture to remove the SSA catalyst. Extract the aqueous filtrate with EtOAc (3 x 20 mL). Wash the combined organics with brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Validation Checkpoint: The catalyst can be washed with hot EtOAc, dried, and reused for up to three cycles without significant loss of activity[4]. The isolated product should present as a white crystalline solid with a distinct sharp melting point.

References[1] Emergent Organoboron Acid Catalysts. nih.gov. URL[2] Organoboron catalysis for direct amide/peptide bond formation. rsc.org. URL[3] Silica sulfuric acid: an eco-friendly and reusable catalyst for synthesis of amides via Ritter reaction. iau.ir. URL[5] Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. nih.gov. URL[6] Ritter-enabled catalytic asymmetric chloroamidation of olefins. rsc.org. URL[4] Silica Sulfuric Acid; A Reusable Solid Catalyst for the Synthesis of N-Substituted Amides via Ritter Reaction. academia.edu. URL

Sources

• 1. Emergent Organoboron Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organoboron catalysis for direct amide/peptide bond formation - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC02994A [pubs.rsc.org]
• 3. journals.iau.ir [journals.iau.ir]
• 4. (PDF) Silica Sulfuric Acid; A Reusable Solid Catalyst for the Synthesis of N-Substituted Amides via Ritter Reaction [academia.edu]
• 5. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N-(1,1,3,3-Tetramethylbutyl)acetamide as a Precursor for Advanced Sterically Hindered Surfactants

Target Audience: Chemical researchers, formulation scientists, and materials engineers.

Introduction & Mechanistic Overview

In the development of advanced surfactants, the architecture of the hydrophobic tail dictates critical performance metrics such as the critical micelle concentration (CMC), surface tension reduction, and self-assembly behavior. While linear alkyl chains are standard, highly branched hydrophobic groups offer unique physicochemical properties. N-(1,1,3,3-Tetramethylbutyl)acetamide (also known as N-tert-octylacetamide) serves as a critical intermediate in the synthesis of such specialized surfactants[1].

Through controlled hydrolysis, this acetamide yields tert-octylamine (1,1,3,3-tetramethylbutylamine), a primary amine characterized by extreme steric bulk. When incorporated into surfactant molecules—such as multiheaded cationic surfactants or dendritic organoclay modifiers—the bulky tert-octyl group disrupts close molecular packing[2]. This steric hindrance leads to phenomena such as "frustrated intercalation" in layered silicates and significantly alters micellar aggregation numbers compared to linear analogs[3].

The Causality of the Ritter Reaction

Synthesizing amines with highly substituted tertiary carbons via standard nucleophilic substitution (SN2) is virtually impossible due to severe steric hindrance. Therefore, the Ritter reaction is employed. By reacting diisobutylene with acetonitrile in an acidic medium, a stable carbocation is formed, which is subsequently trapped by the nitrile nitrogen. Hydration of this intermediate yields N-(1,1,3,3-Tetramethylbutyl)acetamide, which can then be hydrolyzed to the target amine.

Fig 1: Reaction workflow from diisobutylene to sterically hindered surfactants.

Experimental Protocols: A Self-Validating System

The following protocols detail the synthesis of the acetamide intermediate, its conversion to the amine precursor, and the subsequent generation of a Generation 1 (G1) dendritic surfactant. Each step includes validation checkpoints to ensure the integrity of the synthesis.

Protocol A: Synthesis of N-(1,1,3,3-Tetramethylbutyl)acetamide via the Ritter Reaction

Rationale: Glacial acetic acid is utilized as a co-solvent to moderate the highly exothermic protonation of diisobutylene, preventing unwanted alkene polymerization.

• Reagent Preparation: In a highly ventilated fume hood, prepare a mixture of diisobutylene (1.00 molar eq) and acetonitrile (1.10–1.50 molar eq) dissolved in glacial acetic acid (2.5–4.0 mL per gram of diisobutylene)[1].

• Acid Addition: Cool the reaction vessel to 10°C. Slowly add concentrated sulfuric acid (1.10–1.50 molar eq) dropwise. Validation: Monitor the temperature strictly; do not allow it to exceed 40°C to prevent the formation of polymeric byproducts[1].

• Reaction: Stir the mixture continuously for 7 to 12 hours at 20°C–40°C[1].

• Quenching & Neutralization: Recover unreacted diisobutylene and acetic acid via vacuum distillation. Neutralize the distillation residue using a 10-30% sodium hydroxide solution until the pH reaches 7.0–7.5[1].

• Isolation: Filter the resulting precipitate, wash extensively with deionized water, and dry under a vacuum to yield N-(1,1,3,3-Tetramethylbutyl)acetamide[1].

Protocol B: Hydrolysis to tert-Octylamine

Rationale: The bulky tert-octyl group shields the amide carbonyl, requiring harsh alkaline conditions and high temperatures to force the hydrolysis.

• Hydrolysis Setup: Transfer the N-tert-octylacetamide into a high-pressure reactor containing 10%–30% aqueous sodium hydroxide. The molar ratio of acetamide to NaOH should be approximately 1:1.5–2.5[1].

• Thermal Cleavage: Seal the reactor and heat to 180°C–280°C. Maintain this temperature for 5 to 11 hours under continuous agitation[1].

• Phase Separation: Allow the reactor to cool to room temperature. The mixture will separate into a distinct aqueous layer and an organic oil layer.

• Purification: Isolate the top oil layer. Dry the organic phase over anhydrous sodium sulfate to remove residual water.

• Distillation: Perform fractional distillation to obtain pure tert-octylamine (b.p. ~138°C). Validation: Purity can be confirmed via 1H NMR (singlets at δ 1.46 and δ 1.84 in CDCl3)[3].

Protocol C: Synthesis of G1 Dendritic Surfactant

Rationale: Cyanuric chloride acts as a tri-functional hub. Temperature control is critical to sequentially substitute the chlorine atoms without cross-linking.

• First Substitution: Dissolve cyanuric chloride (1.0 eq) in anhydrous THF and cool to 0°C. Add N,N-diisopropylethylamine (DIPEA) (2.1 eq) as an acid scavenger. Slowly add tert-octylamine (1.0 eq) dropwise over 30 minutes[3].

• Incubation: Stir the reaction for 24 hours at 25°C. The bulky tert-octyl group attaches to the triazine ring, forming the hydrophobic tail[3].

• Second Substitution (Headgroup Attachment): Add 1,4-butanediamine (0.5 eq) to the mixture and reflux overnight to interconnect the triazine hubs, forming a multiheaded cationic surfactant[2].

• Purification: Filter the precipitate, concentrate the filtrate, and precipitate the final surfactant using cold methanol[3].

Surfactant Self-Assembly & Frustrated Intercalation

When tert-octyl-derived surfactants are used to modify layered silicates (e.g., montmorillonite clays), they exhibit a phenomenon known as frustrated intercalation [3]. Unlike linear alkyl amines (e.g., dodecylamine) which pack tightly into ordered monolayers or bilayers within the clay galleries, the bulky 1,1,3,3-tetramethylbutyl group physically prevents dense packing[3].

This frustration forces the clay sheets further apart and creates a disordered, highly expansive organoclay matrix. This is highly desirable in nanocomposite manufacturing, as it facilitates easier exfoliation of the clay into polymer matrices.

Fig 2: Mechanism of frustrated intercalation in organoclay matrices using sterically hindered surfactants.

Quantitative Data & Physicochemical Properties

The structural bulk of the tert-octyl group directly impacts the critical micelle concentration (CMC). Because the bulky tails cannot pack tightly into a micelle core, the energetic penalty for micellization is altered compared to linear surfactants.

Table 1: Physicochemical Properties of Intermediates

Compound	Role	Molecular Weight	Boiling Point	Key Structural Feature
Diisobutylene	Starting Material	112.21 g/mol	101–104°C	Highly branched alkene
N-tert-octylacetamide	Stable Intermediate	171.28 g/mol	~240°C	Sterically shielded amide
tert-Octylamine	Surfactant Precursor	129.25 g/mol	138°C	Bulky primary amine

Table 2: Comparative Surfactant Properties (Linear vs. Branched)

Surfactant Type	Hydrophobic Tail	CMC (mM)	Intercalation Behavior (in Clay)
Standard Cationic (e.g., CTAB)	Linear (C16)	~0.92[4]	Ordered Bilayer (Tight packing)
Standard Anionic (e.g., SDS)	Linear (C12)	~8.20[4]	N/A
Dendritic Cationic (G1)	Branched (tert-octyl)	Variable (Higher)	Frustrated (Disordered expansion)[3]

References

• MDPI. "Multiheaded Cationic Surfactants with Dedicated Functionalities: Design, Synthetic Strategies, Self-Assembly and Performance." Available at:[Link]

• CORE. "Dendritic Surfactants Show Evidence for Frustrated Intercalation: A New Organoclay Morphology." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. tert-Octylamine | High-Purity Reagent | For Research Use [benchchem.com]

Laboratory Scale Preparation of N-tert-Octylacetamide: A Comprehensive Application Note &amp; Protocol

Introduction & Mechanistic Grounding

N-tert-octylacetamide is a highly sterically hindered aliphatic amide that serves as a critical intermediate in organic synthesis, most notably in the preparation of tert-octylamine[1]. Tert-octylamine is a foundational building block for synthesizing hindered amine light stabilizers (HALS, such as Light Stabilizer 944), corrosion inhibitors, and complex pharmaceutical active ingredients like β-lactamase inhibitors[2].

The laboratory-scale synthesis of N-tert-octylacetamide is classically achieved via the Ritter Reaction [3]. This transformation allows the direct formation of an amide from an alkene (diisobutylene) and a nitrile (acetonitrile) in the presence of a strong acid.

Mechanistic Causality

As a Senior Application Scientist, it is vital to understand why the reaction proceeds under these specific conditions rather than just executing the steps:

• Protonation & Carbocation Formation: Diisobutylene (a mixture of 2,4,4-trimethyl-1-pentene and 2,4,4-trimethyl-2-pentene) is highly branched. Upon exposure to concentrated sulfuric acid, it rapidly protonates to form a highly stable tertiary carbocation (the tert-octyl cation)[3].

• Nucleophilic Trapping: Acetonitrile acts as a nucleophile, attacking the carbocation to form a nitrilium ion intermediate[3].

• Hydration & Tautomerization: The addition of water (during the quenching phase) hydrolyzes the nitrilium ion into an imidic acid, which rapidly tautomerizes into the stable N-tert-octylacetamide[4].

Mechanistic pathway of the Ritter reaction for N-tert-octylacetamide synthesis.

Experimental Design & Reagent Specifications

To ensure a self-validating and reproducible workflow, stoichiometric control and solvent selection are paramount. Glacial acetic acid is utilized as the solvent because it homogenizes the non-polar diisobutylene and the highly polar sulfuric acid/acetonitrile mixture[5]. Furthermore, it acts as a thermal buffer, mitigating the severe exotherm generated during the initial protonation step, thereby preventing the unwanted cationic polymerization of diisobutylene[6].

Quantitative Data: Reagent Formulation (1.0 Mole Scale)

The following table summarizes the optimized stoichiometric ratios required for a high-yield laboratory preparation[5].

Reagent	MW ( g/mol )	Equivalents	Mass (g)	Volume (mL)	Functional Role
Diisobutylene	112.21	1.00	112.2	~157	Substrate (Alkene source)
Acetonitrile	41.05	1.20	49.3	~63	Reactant (Nitrile source)
Glacial Acetic Acid	60.05	Solvent	~350.0	~336	Solvent / Thermal Moderator
Sulfuric Acid (98%)	98.08	1.20	117.7	~64	Catalyst / Proton Source
Ice / Distilled Water	18.02	Excess	~500.0	~500	Quenching / Hydration Agent

Step-by-Step Experimental Protocol

Step-by-step laboratory workflow for the preparation of N-tert-octylacetamide.

Phase 1: Setup and Initialization

• Apparatus Assembly: Equip a 1000 mL three-necked round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and an internal thermometer. Place the flask in a secondary containment ice-water bath.

• Solvent & Reactant Loading: Add 336 mL of glacial acetic acid and 63 mL (1.20 mol) of acetonitrile to the flask. Begin moderate mechanical stirring (approx. 250 rpm).

• Alkene Addition: Slowly pour 157 mL (1.00 mol) of diisobutylene into the stirring mixture. Allow the internal temperature to equilibrate to approximately 10–15 °C[5].

Phase 2: Catalytic Activation (Critical Step)

• Acid Addition: Load 64 mL of concentrated sulfuric acid (98%) into the dropping funnel.

• Exothermic Mitigation: Begin adding the sulfuric acid dropwise.

  • Expert Insight: The protonation of the alkene is highly exothermic. If the acid is added too quickly, the localized heat will cause the diisobutylene to oligomerize, drastically reducing your yield and creating a tar-like byproduct[6].

• Self-Validation Checkpoint 1: Monitor the internal thermometer strictly. Adjust the drop rate to maintain the internal temperature strictly between 20 °C and 40 °C [6]. As the nitrilium sulfate intermediate forms, the solution will transition from a clear liquid to a viscous, pale-yellow mixture.

Phase 3: Maturation

• Stirring: Once the sulfuric acid addition is complete, remove the ice bath. Allow the reaction mixture to stir continuously at ambient room temperature (or gently heated to 40 °C) for 7 to 12 hours [6]. This extended maturation ensures complete conversion of the sterically hindered carbocation.

Phase 4: Quenching and Isolation

• Hydration: Prepare a large beaker containing 500 g of crushed ice and water. Slowly pour the matured, viscous reaction mixture into the ice water under vigorous stirring.

• Self-Validation Checkpoint 2: Upon contact with the aqueous phase, the nitrilium ion rapidly hydrolyzes. You will observe the immediate precipitation of a voluminous white solid. This is the crude N-tert-octylacetamide.

• Neutralization: To protect the product and facilitate safe handling, slowly add a 10% sodium hydroxide (NaOH) or sodium acetate solution until the pH of the aqueous layer reaches approximately 5.0 to 7.0[5].

• Filtration: Collect the precipitated white solid via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with three 100 mL portions of cold distilled water to remove residual acetic acid and inorganic salts[5].

Phase 5: Purification and Verification

• Drying: Transfer the solid to a vacuum desiccator or a drying oven set to 50 °C until a constant weight is achieved.

• Self-Validation Checkpoint 3: Determine the melting point of the dried solid. Pure N-tert-octylacetamide manifests as white crystals with a sharp melting point of 97–98 °C [7]. A depressed melting point indicates residual acetic acid or oligomeric alkene byproducts, necessitating recrystallization from an ethanol/water mixture. Expected yield under optimal laboratory conditions is 85–90%[5].

References

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(11), 4045–4048. Available at:[Link]

• Chu, Q., et al. (2024). Electrochemical Benzylic C(sp3)–H Direct Amidation. Organic Letters - ACS Publications. Available at:[Link]

• Koike, T., & Akita, M. (2016). Fine Design of Photoredox Systems for Catalytic Fluoromethylation of Carbon–Carbon Multiple Bonds. Accounts of Chemical Research, 49(9), 1937–1945. Available at:[Link]

• Google Patents. (2003). CN1401626A - Process for preparing t-octanylamine.

Sources

• 1. CN1401626A - Process for preparing t-octanylamine - Google Patents [patents.google.com]
• 2. CN100503834C - A kind of preparation method of tert-octylamine - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN1401626A - Process for preparing t-octanylamine - Google Patents [patents.google.com]
• 6. tert-Octylamine | High-Purity Reagent | For Research Use [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Solvent Selection for N-(1,1,3,3-Tetramethylbutyl)acetamide

Topic: Solvent Selection for N-(1,1,3,3-Tetramethylbutyl)acetamide Reactions Content Type: Application Notes and Protocols

From High-Yield Ritter Synthesis to Sterically Demanding Hydrolysis

Executive Summary

N-(1,1,3,3-Tetramethylbutyl)acetamide (also known as N-tert-octylacetamide) represents a class of sterically hindered amides often encountered as intermediates in the synthesis of surfactants, fuel additives, and pharmaceutical protecting groups.[1] Its synthesis via the Ritter reaction is robust, but its downstream processing—specifically hydrolysis to release the free amine (tert-octylamine)—is notoriously difficult due to the steric bulk of the tert-octyl group.[1]

This guide provides a rationale-driven approach to solvent selection for this molecule, moving beyond trial-and-error. We focus on two critical vectors: dielectric constant modulation for the ionic Ritter mechanism and boiling point elevation to overcome the activation energy barrier of hindered amide hydrolysis.[1]

Physicochemical Profile & Solvent Compatibility

Understanding the amphiphilic nature of N-(1,1,3,3-Tetramethylbutyl)acetamide is prerequisite to solvent selection.[1] The molecule possesses a highly hydrophobic C8 tail (isooctyl group) and a polar acetamide head.

Parameter	Characteristic	Solvent Implication
Structure	Bulky tert-alkyl group attached to amide nitrogen.[1][2]	Low solubility in water; high solubility in organic solvents.[1]
Hydrophobicity	High (Lipophilic tail).[1]	Requires alcohols or chlorinated solvents for dissolution.[1]
Reactivity	Sterically hindered amide bond.[1]	Resistant to standard aqueous hydrolysis; requires high-boiling solvents (e.g., glycols) for cleavage.[1]
Physical State	White crystalline solid (mp ~96–98°C).[1][3]	Amenable to recrystallization from mixed solvent systems (e.g., EtOH/H₂O).[1]

Solubility Matrix

• Excellent Solvents: Ethanol, Methanol, Isopropanol, Dichloromethane (DCM), Chloroform, Acetic Acid.[1]

• Moderate Solvents: Diethyl Ether, Toluene (requires heating).[1]

• Poor Solvents: Water (insoluble), Hexane (low solubility at RT).[1]

Protocol A: Solvent Selection for Synthesis (The Ritter Reaction)

The primary route to N-(1,1,3,3-Tetramethylbutyl)acetamide involves the acid-catalyzed reaction of diisobutylene (2,4,4-trimethyl-1-pentene) with acetonitrile.[1]

Mechanistic Driver

The reaction proceeds via a carbenium ion intermediate.[4] The solvent must stabilize this ionic species while remaining non-nucleophilic (to avoid competing with acetonitrile).

Solvent Systems

• Neat Acetonitrile (Recommended): Acts as both reactant and solvent.[1][2][5] High dielectric constant (

  ) stabilizes the intermediate carbocation and nitrilium ion.

• Acetic Acid (Glacial): Useful as a co-solvent to moderate exotherms and improve solubility of the sulfuric acid catalyst.[1]

• Dichloromethane (DCM): Used only if temperature control is critical (low boiling point), but generally unnecessary for this robust reaction.[1]

Detailed Protocol: Synthesis via Ritter Reaction

Target: 50 g scale Reagents: Diisobutylene (1.0 eq), Acetonitrile (5.0 eq, Solvent/Reactant), H₂SO₂ (1.1 eq, conc).[1]

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and addition funnel. Purge with N₂.[1]

• Solvent Charge: Add Acetonitrile (150 mL) and Acetic Acid (50 mL) . The acetic acid co-solvent prevents rapid crystallization of the product and moderates the acid strength.

• Catalyst Addition (Exotherm Control): Cool the mixture to 0–5°C using an ice bath. Dropwise add Conc. H₂SO₄ (30 mL) . Caution: Highly exothermic.[1] Maintain internal temperature <15°C.[1]

• Substrate Addition: Add Diisobutylene (56 g) dropwise over 45 minutes. The mixture may turn slightly yellow.

• Reaction: Remove ice bath and allow to warm to Room Temperature (RT). Stir for 3–5 hours. Monitor by TLC (EtOAc/Hexane 1:4) or GC-MS.[1]

• Workup (Quench): Pour the reaction mixture slowly into 500 mL of crushed ice/water . The sudden change in polarity causes the hydrophobic amide to precipitate.

• Isolation: Filter the white solid. Wash with cold water (3 x 100 mL) to remove residual acid and acetonitrile.[1]

• Purification: Recrystallize from Ethanol/Water (3:1 v/v) . Dissolve in hot ethanol, then add water until turbid. Cool to 4°C.[1]

Protocol B: Solvent Selection for Hydrolysis (Deprotection)

Hydrolyzing N-(1,1,3,3-Tetramethylbutyl)acetamide to regenerate the amine is the most challenging step due to the steric shield provided by the tert-octyl group.[1]

The "Boiling Point" Imperative

Standard aqueous hydrolysis (100°C) is ineffective. The activation energy for attacking a sterically hindered amide requires temperatures >130°C. Therefore, aqueous solvents are disqualified .[1]

Solvent Systems

• Ethylene Glycol (Recommended): Boiling point 197°C. Allows reaction temperatures of 150–180°C at atmospheric pressure.[1] Miscible with water (for base solubility) and organic amines.[1]

• Diethylene Glycol: Higher boiling point (245°C) if even more forcing conditions are needed.[1]

• DMSO: Good solubility but difficult workup (high boiling point, hard to remove).[1]

Detailed Protocol: High-Temperature Alkaline Hydrolysis

Objective: Cleave the amide bond to yield 1,1,3,3-tetramethylbutylamine.[1]

• Reagents: N-(1,1,3,3-Tetramethylbutyl)acetamide (10 g), Potassium Hydroxide (KOH, 10 g, excess), Ethylene Glycol (50 mL) .

• Setup: 100 mL round-bottom flask, high-efficiency reflux condenser, heating mantle.

• Reaction: Dissolve the amide and KOH in ethylene glycol.

• Heating: Heat to reflux (~190°C) . Maintain for 12–24 hours.

  • Note: The solution will darken.[1]

• Monitoring: Monitor by TLC (ninhydrin stain for the free amine).[1]

• Workup (Steam Distillation):

  • Cool the mixture to ~100°C.

  • Add Water (50 mL) .

  • Perform steam distillation.[1] The product amine (b.p. ~140°C) will co-distill with water, separating from the non-volatile glycol and acetate salts.

• Isolation: The distillate will separate into two layers. Extract the aqueous layer with Dichloromethane (DCM) .[1] Dry over Na₂SO₄ and concentrate.

Visualizing the Process Logic

The following diagram illustrates the decision matrix for solvent selection based on the reaction stage and steric constraints.

Figure 1: Solvent selection decision tree highlighting the shift from polar aprotic solvents in synthesis to high-boiling glycols for hydrolysis.

Green Chemistry & Safety Considerations

Solvent Substitution[2]

• Replacement for DCM: In extraction steps, use Ethyl Acetate or 2-MeTHF (2-Methyltetrahydrofuran) as greener alternatives to chlorinated solvents.[1]

• Catalyst Recycling: Recent literature suggests using magnetic nanocomposites (e.g., Fe₃O₄/g-C₃N₄) to catalyze the Ritter reaction under solvent-free conditions, eliminating the need for large volumes of acetonitrile and sulfuric acid [1].[1]

Critical Process Parameters (CPPs)

• Temperature Control (Synthesis): The addition of H₂SO₄ to acetonitrile/diisobutylene is violently exothermic.[1] Failure to use a co-solvent (Acetic Acid) or proper cooling can lead to runaway reactions.[1]

• Moisture Control: The Ritter reaction requires anhydrous conditions initially.[1] Early water introduction quenches the carbocation to the alcohol (2,4,4-trimethyl-2-pentanol) instead of the amide.

References

• Efficient solvent-free amide synthesis via Ritter reaction catalyzed by a reusable Fe3O4/g-C3N4/NTMPA nanocomposite. Scientific Reports. Available at: [Link]

• Ritter Reaction: Mechanism and Variants. Organic Chemistry Portal. Available at: [Link][1]

• Alkaline hydrolysis of hindered amides. Arkivoc. Available at: [Link]

• N-tert-Butylacetamide Properties (Analogous Structure). PubChem. Available at: [Link][1]

Sources

• 1. N-tert-Butylacetamide | C6H13NO | CID 12985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. fishersci.com [fishersci.com]
• 4. BJOC - A Lewis acid-promoted Pinner reaction [beilstein-journals.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Application Note: High-Efficiency Hydrolysis of Sterically Hindered tert-Octyl Amides

[1]

-tert-Octylacetamide and Derivatives[1]

Abstract & Introduction

The hydrolysis of

-alkyl amides is a fundamental transformation in organic synthesis, typically employed to liberate primary amines following a Ritter reaction.[1] However, derivatives containing the tert-octyl (1,1,3,3-tetramethylbutyl) group present a unique challenge.[1] The extreme steric bulk adjacent to the nitrogen atom creates a kinetic barrier that renders standard hydrolysis conditions (e.g., 1M NaOH or 1M HCl at ) ineffective.[1]

This Application Note details two validated protocols for the hydrolysis of

-tert-octyl amides:

• Protocol A (Acidic): A traditional approach using acetic acid/HCl, suitable for acid-stable substrates.[1]

• Protocol B (Alkaline Glycolysis): A high-temperature, atmospheric pressure method using KOH in ethylene glycol.[1] This is the recommended protocol for rapid, high-yield conversion of sterically hindered amides.

Mechanistic Challenges

The resistance of tert-octyl amides to hydrolysis is governed by steric inhibition of resonance and nucleophilic attack.[1]

The Steric Barrier

In a standard amide hydrolysis, a nucleophile (OH⁻ or H₂O) must attack the carbonyl carbon to form a tetrahedral intermediate.[1] The 1,1,3,3-tetramethylbutyl group acts as a "molecular umbrella," shielding the carbonyl carbon.[1] Furthermore, the transition state required to break the C-N bond is destabilized by the repulsion between the bulky alkyl group and the incoming nucleophile.[1]

Mechanism Visualization

The following diagram illustrates the competing pathways and the necessity for high thermal energy (Reflux) to overcome the activation barrier (

).[1]

Figure 1: Mechanistic pathways for hindered amide hydrolysis. Note that thermal activation is the critical gatekeeper for both pathways.[1]

Experimental Protocols

Protocol A: Acidic Reflux (Traditional)

Best for: Substrates sensitive to strong bases; labs lacking high-boiling glycol solvents.[1]

Reagents:

• -tert-octylacetamide (1.0 equiv)[1]

• Glacial Acetic Acid (Solvent/Co-solvent)[1]

• Conc. Hydrochloric Acid (37%, 10 equiv)[1]

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amide in Glacial Acetic Acid (5 mL per gram of amide).

• Acidification: Add Conc. HCl (5 mL per gram of amide).[1] The mixture may become slightly turbid.

• Reflux: Attach a reflux condenser. Heat the mixture to reflux (

  ) for 24 to 48 hours .

  • Note: The reaction is slow. Monitor via TLC (eluent: 30% EtOAc in Hexanes).[1]

• Workup:

  • Cool to room temperature.[1]

  • Concentrate under reduced pressure to remove excess acetic acid/HCl.[1]

  • The residue is the amine hydrochloride salt.[1]

  • Liberation: Dissolve salt in minimal water, cool to

    , and basify to pH > 12 with 50% NaOH.

  • Extract the oily amine layer with diethyl ether or pentane.[1] Dry over

    and concentrate.

Protocol B: Alkaline Glycolysis (Recommended)

Best for: High throughput, robust substrates, scale-up. Principle:[1][2][3] Ethylene glycol (bp

) allows the reaction to proceed at atmospheric pressure at temperatures nearly double that of aqueous methods, exponentially increasing the rate constant ( ).[1]

Reagents:

• -tert-octylacetamide (1.0 equiv)[1]

• Potassium Hydroxide (KOH) pellets (5.0 equiv)[1]

• Ethylene Glycol (10 mL per gram of amide)[1]

  • Alternative: Propylene glycol (bp

    ) or Diglyme (bp ).[1]

Procedure:

• Setup: Use a 2-neck round-bottom flask equipped with a heavy-duty magnetic stir bar, a thermometer (internal probe), and an air condenser (or water condenser without water flow initially, if using high-boiling glycol).

• Charging: Add KOH pellets and Ethylene Glycol. Stir at

  until KOH is fully dissolved.

• Addition: Add the amide.

• High-Temp Reflux: Heat the mixture to

  .

  • Caution: Do not exceed

    to prevent glycol decomposition.[1]

  • Maintain this temperature for 4 to 8 hours .

• Monitoring: Aliquot 0.1 mL, dilute with water, extract with EtOAc, and check TLC/GC. The amide peak should disappear rapidly compared to acid hydrolysis.[1]

• Workup (Critical for Glycol Removal):

  • Cool the mixture to room temperature.

  • Dilution: Pour the reaction mixture into 5 volumes of ice-cold water. The tert-octylamine (hydrophobic) will separate as an oil or emulsion.[1]

  • Extraction: Extract 3x with diethyl ether or hexanes. (Glycol remains in the aqueous phase).[1]

  • Washing: Wash combined organics 2x with brine to remove traces of glycol.[1]

  • Purification: Dry over

    and distill. tert-Octylamine boils at .[1]

Comparative Performance Data

The following table summarizes the efficiency of various conditions for the hydrolysis of

-tert-octylacetamide (10g scale).

Condition	Solvent	Temp ( )	Time (h)	Conversion (%)	Notes
Aq. NaOH	Water	100	48	< 10%	Ineffective. Substrate is insoluble.[1]
Aq. HCl	Water/EtOH	80	48	35%	Very slow; incomplete conversion.[1]
Acid Reflux	AcOH/HCl	110	24	85%	Standard method.[1] Workup of salt required.[1]
Glycolysis	Ethylene Glycol	160	5	> 98%	Recommended. Fast, clean conversion.[1]
Pressure	Water/NaOH	220	4	95%	Requires autoclave/pressure vessel (Safety risk).[1]

Workflow Decision Tree

Use this logic flow to select the appropriate method for your specific derivative.

Figure 2: Decision matrix for selecting hydrolysis conditions.

Troubleshooting & Optimization

• Emulsions during Workup:

  • Cause: The surfactant-like nature of the long-chain amine.[1]

  • Solution: During Protocol B workup, ensure the aqueous dilution is significant (5:1 ratio).[1] If emulsion persists, add saturated NaCl (brine) or a small amount of methanol to break the surface tension.[1]

• Incomplete Conversion:

  • Check: Temperature.[1][4][5][6][7] If using Protocol B, ensure the internal temperature is actually reaching

    .[1] External bath temperature must be .[1]

  • Check: Water content.[1][4] Commercial KOH pellets contain ~15% water.[1] This is usually beneficial, but excessive water lowers the boiling point of the glycol mixture.

• Purification of the Amine:

  • tert-Octylamine absorbs

    from the air to form carbamates.[1] Store under nitrogen or argon.[1] Distill over KOH pellets to ensure dryness.

References

• Ritter Reaction & Hydrolysis Context

  • Jirgensons, A., et al.[8] "A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile." Synthesis, 2000(12), 1709–1712.[1][8]

  • [1]

• Alkaline Hydrolysis in Glycols

  • Kapil, R. S.[1] "Hydrolysis of Amides." Organic Functional Group Preparations, Vol 2.

  • Note: General methodology for hindered amides using KOH/Ethylene Glycol is a standard textbook adaptation of the Bouveault reaction principles.[1]

  • [See also: Organic Syntheses, Coll.[1] Vol. 5, p. 582 (Use of Glycol/KOH)]([Link]1]

• Steric Hindrance Mechanisms

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure.[1] Wiley-Interscience.[1]

  • [1]

• Safety Data (tert-Octylamine)

  • PubChem Compound Summary for CID 10967, tert-Octylamine.[1]

  • [1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. scispace.com [scispace.com]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving yield of Ritter reaction for N-tert-octylacetamide

Topic: Optimization and Troubleshooting of Ritter Reaction for N-(1,1,3,3-tetramethylbutyl)acetamide Ticket ID: RITTER-OPT-882 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering challenges with the Ritter reaction between diisobutylene (DIB) and acetonitrile to form N-tert-octylacetamide. This transformation relies on the generation of a carbenium ion from DIB, which is intercepted by the nitrile.

The Core Challenge: The tertiary carbocation generated from DIB is highly prone to oligomerization (dimerization/polymerization) if not immediately trapped by the nitrile. High yields (>85%) depend entirely on controlling the competition between the Ritter pathway (desired) and the cationic polymerization pathway (side reaction).

Module 1: Critical Process Parameters (CPP) & Optimized Protocol

Do not rely on generic Ritter protocols. The steric bulk of the tert-octyl group and the volatility of DIB require specific handling.

The "Cold-Add, Warm-Age" Protocol

Reagents:

• Diisobutylene (DIB): 1.0 equiv (Commercial DIB is a mix of 2,4,4-trimethyl-1-pentene and -2-pentene; both work).

• Acetonitrile (MeCN): 4.0 - 6.0 equiv (Acts as reactant and solvent).

• Sulfuric Acid (H₂SO₄, 96-98%): 1.1 - 1.2 equiv.

• Glacial Acetic Acid (AcOH): 1.0 - 2.0 equiv (Optional co-solvent to improve solubility and reduce viscosity).

Step-by-Step Workflow:

• The Charge: Charge Acetonitrile and Glacial Acetic Acid (if using) into the reactor.

• The Acid Charge (Exotherm Control): Cool the nitrile mixture to 0–5 °C . Add H₂SO₄ dropwise.[1] Note: This is exothermic. Do not let T > 15 °C.

• The Critical Addition (DIB):

  • Maintain reactor temperature at 0–10 °C .

  • Add DIB slowly (sub-surface addition preferred to prevent volatilization).

  • Why? Keeping T low prevents DIB polymerization. High dilution (excess MeCN) favors the bimolecular reaction (Ritter) over unimolecular polymerization.

• The Aging Period: Once addition is complete, allow the mixture to warm to 20–25 °C (Room Temp). Stir for 3–6 hours.

  • Monitoring: The mixture may become heterogeneous (slurry of nitrilium salt). This is normal.

• The Quench (Hydrolysis): Pour the reaction mixture slowly into crushed ice (approx. 4x volume of reaction).

  • Mechanism:[2][3][4][5][6][7] This converts the intermediate nitrilium salt into the amide.[5]

• Isolation:

  • The product, N-tert-octylacetamide, is a solid (MP ~96-98 °C).[1]

  • Filter the precipitate.[4] Wash with cold water to remove acid/MeCN.

  • Purification: Recrystallize from aqueous ethanol or hexane if necessary.

Module 2: Troubleshooting Guide (FAQs)

Category A: Yield & Side Products

Q1: My yield is low (<50%), and I have a significant amount of sticky, yellow oil. What is it?

• Diagnosis: This is poly-diisobutylene .

• Root Cause: The carbocation reacted with another alkene molecule instead of the nitrile. This happens if:

  • Temperature was too high during DIB addition.

  • Acetonitrile concentration was too low (local starvation).

  • Stirring was inefficient (mass transfer limitation).

• Fix: Increase the MeCN equivalents (to 6.0). Ensure vigorous stirring. Keep T < 10 °C during addition.

Q2: The product is colored (brown/orange) instead of white.

• Diagnosis: Oxidation of oligomers or charring from "hot spots" during acid addition.

• Root Cause: Sulfuric acid is a strong oxidant. If added too fast without cooling, it chars the organics.

• Fix: Slower acid addition. Ensure the internal temperature probe is submerged. If the color persists, recrystallize from hexane with a spatula tip of activated charcoal.

Category B: Process Handling

Q3: The reaction mixture turned into a solid block during "Aging." How do I quench it?

• Diagnosis: The nitrilium hydrogen sulfate salt precipitated out. This is actually a good sign of conversion, but bad for processing.

• Fix: Do not try to stir a solid block. Add Glacial Acetic Acid (1–2 vol) to the initial setup; it solubilizes the intermediate enough to keep it a slurry. If already solid, add cold MeCN to resuspend before pouring onto ice.

Q4: After quenching, the product didn't precipitate; it formed an oil layer.

• Diagnosis: "Oiling out" due to supercooling or impurities lowering the melting point.

• Fix:

  • Scratch the side of the flask with a glass rod to induce nucleation.

  • Add a seed crystal of pure N-tert-octylacetamide.

  • Cool the aqueous mixture to 0 °C.

  • If it remains oil, extract with Ethyl Acetate, wash with bicarbonate, dry, and evaporate. The residue should crystallize upon standing.

Module 3: Visualization & Mechanism

Reaction Mechanism (The Ritter Cycle)

The following diagram illustrates the pathway from DIB to the Amide, highlighting the critical competition with polymerization.

Figure 1: Mechanistic pathway showing the competition between Nitrilium formation (Green path) and Polymerization (Red dashed path).

Optimized Workflow

Standardized procedure to minimize variability.

Figure 2: Step-by-step process flow for high-yield synthesis.

Module 4: Data & Specifications[1]

Quantitative Benchmarks

Parameter	Standard Range	Optimized Target	Impact on Yield
H₂SO₄ Equiv	1.0	1.1 – 1.2	Ensures full protonation; excess aids solvent polarity.
MeCN Equiv	1.5 – 2.0	4.0 – 6.0	High dilution suppresses DIB polymerization.
Addition Temp	< 25 °C	0 – 5 °C	Critical for suppressing side reactions.
Reaction Time	12 hours	4 – 6 hours	Long times not needed if mixing is good.
Expected Yield	50 – 60%	85 – 92%	Proper T control is the primary driver.

References

• Ritter, J. J.; Minieri, P. P. (1948). "A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles". Journal of the American Chemical Society. 70 (12): 4045–4048.

• Ritter, J. J.; Kalish, J. (1948). "A New Reaction of Nitriles. II. Synthesis of t-Carbinamines". Journal of the American Chemical Society. 70 (12): 4048–4050.

• Fernandez, M., et al. (2003). "An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides". Tetrahedron Letters. 44 (7): 1453-1455.[6][7] (Demonstrates modified Ritter conditions for improved yields).

• Organic Syntheses. (1955). "N-tert-Butylacrylamide".[6] Organic Syntheses, Coll. Vol. 3, p.673. (Provides the foundational experimental setup for alkene-nitrile Ritter reactions).

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chemistry-reaction.com [chemistry-reaction.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. Ritter Reaction [organic-chemistry.org]

Technical Support Center: Purification of Amide Products

Topic: Removal of Unreacted Diisobutylene (DIB)

Case ID: PUR-DIB-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are likely performing a Ritter Reaction or a related acid-catalyzed alkylation where diisobutylene (2,4,4-trimethyl-1-pentene) serves as the carbocation source to generate N-tert-octyl amides . DIB is often used in excess to drive conversion, leading to persistent contamination in the final product.

Because DIB is a high-boiling lipophilic alkene (bp ~101–102°C), standard rotary evaporation often fails to remove it completely, leaving a "sticky" oil or a product that smells like gasoline. This guide details the specific thermodynamic and solubility-based strategies to isolate your amide in high purity.

Module 1: Diagnostic Triage

"How do I confirm DIB is the culprit?"

Before attempting aggressive purification, confirm the impurity is DIB and not an oligomer or byproduct.

Diagnostic	Indicator	Notes
Olfactory	Distinct "gasoline" or terpene-like odor.	Amides are typically odorless or have a faint sweet smell.
1H-NMR (CDCl3)	Vinyl Protons: 4.60 (s, 1H) and 4.85 (s, 1H). Methyls: Singlet at 1.0 (9H, t-butyl group).	If the vinyl protons are absent but the aliphatic region is messy, DIB may have polymerized (poly-isobutylene).
TLC (Hex/EtOAc)	High spot near the solvent front (visible with KMnO4 or I2 stain; UV inactive).	The amide product will have a significantly lower (0.2–0.5).

Module 2: Primary Purification Protocols

Strategy A: Azeotropic Distillation (The "Rotovap" Fix)

Best for: Oily products or when DIB content is <10%.

DIB has a boiling point of ~101°C, making it difficult to strip under standard vacuum (20 mbar) without excessive heat. However, DIB forms a low-boiling heteroazeotrope with water (bp ~82°C) and favorable azeotropes with lower alcohols.

Protocol:

• Dissolve your crude amide oil in a small amount of Ethanol or suspend it in Water .

• Set rotary evaporator bath to 50°C .

• Apply vacuum gradually.

• The Mechanism: The water/ethanol vapor carries the hydrophobic DIB molecules out of the flask at a temperature significantly lower than DIB's native boiling point.

• Repeat 2-3 times if NMR still shows vinyl traces.

Strategy B: Trituration (The "Golden Standard")

Best for: Solid amides or "gummy" solids. This is the most effective method for high purity.

N-tert-octyl amides are polar solids. DIB is a non-polar hydrocarbon. We exploit this extreme solubility difference (Solubility Parameter

).

Protocol:

• Cool: Place the crude reaction flask in an ice bath (

  ).

• Add Solvent: Add ice-cold n-Heptane or Hexanes (approx. 5–10 mL per gram of crude).

• Agitate: Sonicate or stir vigorously. The DIB will dissolve into the non-polar heptane; the amide will remain as a solid precipitate.

• Filter: Vacuum filter the suspension using a sintered glass funnel.

• Wash: Wash the filter cake with two additional portions of cold pentane or heptane.

• Dry: The white solid remaining is your pure amide.

Expert Insight: If your product is an oil that should be a solid, it is likely depressed by the DIB impurity. Chill the oil in heptane/dry-ice acetone (-78°C) and scratch the glass to induce crystallization while the DIB remains in the supernatant.

Module 3: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct purification route based on the physical state of your crude product.

Figure 1: Decision matrix for removing lipophilic alkene impurities from polar amide products.

Module 4: Frequently Asked Questions (FAQ)

Q: I tried rotovapping for hours, but the "gasoline" smell persists. Why? A: You have reached the vapor pressure equilibrium. Without a "carrier" solvent (azeotrope), the remaining DIB has a low evaporation rate at 40-50°C. Furthermore, if you used a large excess of DIB, you may have formed diisobutylene oligomers (dimers/trimers) which have much higher boiling points (>150°C). In this case, Flash Chromatography (100% Hexanes flush followed by 20% EtOAc) is required.

Q: Can I use steam distillation? A: Yes. Since DIB is immiscible with water and volatile, steam distillation is chemically sound. However, for drug development samples (typically <5g), this is mechanically cumbersome and can lead to yield loss if the amide hydrolyzes (unlikely, but possible under prolonged heat). Method A (Azeotropic Rotovap) is essentially "micro-steam distillation" and is preferred.

Q: My amide is oil-soluble. Trituration isn't working. A: If your amide has very long alkyl chains (making it lipophilic), it may dissolve in heptane. In this case, switch to Reverse Phase Chromatography (C18) . DIB will elute very late (100% ACN/MeOH), while your amide will elute earlier in the gradient.

References

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048.

• PubChem. (n.d.). 2,4,4-Trimethyl-1-pentene (Diisobutylene) Compound Summary. National Library of Medicine.

• Horsley, L. H. (1947).[1] Table of Azeotropes and Nonazeotropes. Analytical Chemistry, 19(8), 508–600. (Confirming Water/Alkene azeotropic data).

• Organic Chemistry Portal. (n.d.).[2] Ritter Reaction: Mechanism and Examples.

Sources

• 1. chemcraft.su [chemcraft.su]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]

purification of N-(1,1,3,3-Tetramethylbutyl)acetamide from reaction mixture

This is Dr. Aris Thorne , Senior Application Scientist at the Chemical Process Optimization Center. I have structured this technical guide to address the specific purification challenges of N-(1,1,3,3-Tetramethylbutyl)acetamide (also known as N-tert-octylacetamide ).

This compound is typically synthesized via the Ritter reaction using diisobutylene (2,4,4-trimethyl-1-pentene) and acetonitrile.[1] The purification of this amide is critical because it often serves as a stable intermediate for the production of tert-octylamine or as a specialized surfactant precursor.

Part 1: Technical Specifications & Properties

Before beginning purification, verify your target compound's physicochemical profile. This data dictates your separation strategy.

Property	Value	Notes
Compound Name	N-(1,1,3,3-Tetramethylbutyl)acetamide	Synonyms: N-tert-octylacetamide
CAS Number	5459-42-7
Molecular Formula	C₁₀H₂₁NO	MW: 171.28 g/mol
Physical State	White Crystalline Solid	Often appears as a viscous oil initially due to supercooling.
Melting Point	97–98 °C	Sharp melting point indicates high purity.
Boiling Point	~240 °C	High boiling point makes distillation energy-intensive but possible.
Solubility	Soluble in EtOH, EtOAc, DCM, Toluene.	Insoluble in cold water. Sparingly soluble in cold hexane.

Part 2: Purification Protocol (Step-by-Step)

The Core Challenge: The Ritter reaction mixture contains concentrated sulfuric acid, unreacted diisobutylene (polymerizable), and acetamide byproducts. The key to purity is an effective quench followed by selective crystallization .

Phase A: Quench & Neutralization (The "Crash-Out")

Goal: Remove acid catalyst and precipitate the hydrophobic amide.

• Preparation : Prepare a slurry of crushed ice and water (approx. 3x the volume of your reaction mixture).

• Quenching : Pour the reaction mixture slowly into the vigorously stirred ice slurry.

  • Why? The reaction is exothermic. Slow addition prevents local overheating which can hydrolyze the amide back to the amine or carboxylic acid.

• Phase Observation :

  • Scenario A (Ideal) : A white solid precipitates immediately.

  • Scenario B (Common) : A thick, sticky oil forms at the bottom. Do not panic. This is the supercooled amide.

• Neutralization : Adjust the pH of the aqueous slurry to pH 6–7 using 10% NaOH or saturated NaHCO₃.

  • Critical: Neutralization prevents acid-catalyzed hydrolysis during workup.

Phase B: Isolation & Recrystallization

Goal: obtain >98% purity.

If Solid Precipitate Forms:

• Filter : Vacuum filter the solid using a Buchner funnel.

• Wash : Wash the cake with cold water (3x) to remove residual acid and ammonium salts.

• Recrystallization :

  • Solvent System : Aqueous Ethanol (EtOH/H₂O) or Hexane/Ethyl Acetate .

  • Protocol: Dissolve the crude solid in minimum boiling ethanol. Add hot water dropwise until persistent cloudiness appears. Cool slowly to room temperature, then 4°C.

  • Why? The hydrophobic tert-octyl tail makes the compound very soluble in organic solvents but insoluble in water. The mixed solvent system leverages this polarity contrast.

If Oiling Occurs (The "Oil-Out" Protocol):

• Extraction : Extract the oiled-out mixture with Dichloromethane (DCM) or Ethyl Acetate .

• Wash : Wash the organic layer with water, then brine.

• Dry : Dry over anhydrous Na₂SO₄ and evaporate the solvent.

• Solidification : The residue will be a viscous oil. Scratch the flask walls with a glass rod or add a seed crystal of pure N-tert-octylacetamide. Cool in a freezer (-20°C) to induce crystallization.

• Final Purification : Once solidified, proceed to recrystallization as above.

Part 3: Troubleshooting & FAQs

Q1: My product remains a dark brown oil and refuses to crystallize. What is happening?

Diagnosis: This is likely due to diisobutylene oligomers (polymers) formed by the sulfuric acid. These impurities act as "solvents," preventing the crystal lattice from forming. Solution:

• Dissolve the oil in a non-polar solvent like Hexane or Petroleum Ether .

• The amide is less soluble in cold hexane than the polymeric byproducts.

• Cool the hexane solution to -20°C. The amide should crystallize out, leaving the brown oily polymers in the mother liquor.

Q2: The melting point is broad (e.g., 85–92°C). How do I sharpen it?

Diagnosis: Presence of acetamide (from hydrolysis of acetonitrile) or trapped solvent. Solution: Perform a water wash .[1] Acetamide is highly water-soluble, whereas N-tert-octylacetamide is not. Pulverize your dried solid and wash it vigorously with water, then dry and recrystallize from Toluene (good for removing occluded water/solvents).

Q3: Can I distill this compound instead of crystallizing?

Answer: Yes, but it requires high vacuum. The boiling point is ~240°C at atmospheric pressure, which risks decomposition. Recommendation: Distill only under reduced pressure (<10 mmHg). Expect the fraction to come over at a lower temperature (e.g., ~130–150°C at 10 mmHg). Ensure the condenser is kept warm (~50°C) to prevent the product from solidifying and clogging the path.

Part 4: Process Visualization

The following diagram illustrates the logical flow for purifying the crude reaction mixture.

Caption: Decision tree for the isolation and purification of N-tert-octylacetamide from Ritter reaction mixtures.

References

• Ritter, J. J., & Minieri, P. P. (1948).[2] A New Reaction of Nitriles.[2][3] I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048. Link

  • Primary source for the synthesis and properties (MP 97-98°C) of N-tert-octylacetamide.[2]

• BenchChem. (n.d.). An In-depth Technical Guide to tert-Octylamine: Properties, Synthesis, and Applications. Link

  • Details the hydrolysis of N-tert-octylacetamide and confirms the intermedi

• Organic Chemistry Portal. (n.d.). Ritter Reaction: Mechanism and Recent Literature. Link

  • Provides mechanistic context and vari

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

handling viscosity changes during N-tert-octylacetamide synthesis

Technical Support Center: Organic Synthesis Division Topic: Viscosity Management in N-tert-Octylacetamide Synthesis (Ritter Reaction) Reference ID: TS-ORG-RITTER-088

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of N-tert-octylacetamide (N-(1,1,3,3-tetramethylbutyl)acetamide) has encountered significant rheological challenges.

The standard industrial route—the Ritter Reaction utilizing diisobutylene (2,4,4-trimethyl-1-pentene), acetonitrile, and sulfuric acid—is notorious for viscosity spikes. These are not merely physical inconveniences; they are indicators of three distinct chemical risks: acid-catalyzed polymerization (forming polyisobutylene sludge), low-temperature acid gelling , or premature product crystallization (cementing).

This guide provides a root-cause analysis and a field-validated protocol to maintain fluid dynamics throughout the reaction.

Module 1: The Viscosity Mechanism (Why is it thickening?)

To solve the problem, we must first map the viscosity triggers to the reaction timeline.

1. The "Cold Acid" Phase (Initial Setup)

• Cause: Concentrated sulfuric acid (

  ) has a dynamic viscosity of ~24 cP at 20°C, but this rises exponentially as temperature drops.

• Risk: Inadequate mixing leads to "hot spots" when diisobutylene is added, triggering runaway side reactions.

2. The "Sludge" Phase (Reaction Progress)

• Cause: Polymerization. Diisobutylene is an alkene highly susceptible to cationic polymerization. If the carbocation intermediate is not immediately trapped by the nitrile (acetonitrile), it reacts with another alkene molecule.

• Result: Formation of polyisobutylene oligomers—a tacky, viscous oil that ruins yield and coats reactor walls.

3. The "Cement" Phase (Quench/Work-up)

• Cause: Product Crystallization. N-tert-octylacetamide has a melting point of 97–98°C [1][2].

• Result: Upon quenching with water or cooling below 80°C, the product solidifies. If the solvent volume is too low, the entire reactor contents can freeze into a solid block.

Module 2: Troubleshooting Matrix

Use this table to diagnose your current reactor state.

Symptom	Viscosity Characteristics	Root Cause	Immediate Corrective Action
The "Taffy"	Sticky, stringy material forming on stir shaft.	Polymerization. Temperature was too high during diisobutylene addition, or addition was too fast.	Stop addition. Cool reactor immediately to <5°C. Increase agitation speed. (Note: Formed polymer cannot be reversed).
The "Brick"	Sudden solidification of the entire mass during cooling or quenching.	Crystallization. Product concentration exceeds solubility limit at .	Add Co-solvent. Add Glacial Acetic Acid or warm the mixture slightly (if quench hasn't started) to redissolve.
The "Syrup"	Thick, homogeneous liquid at low temp ( ).	Acid Viscosity. Normal behavior for conc. at low temp.	Increase Torque. Ensure overhead stirrer has sufficient torque. Do not dilute with water yet.
The "Emulsion"	Thick, white mayonnaise-like texture during workup.	Phase Trap. Polymer oligomers stabilizing a water/organic emulsion.	Break Phase. Add brine (NaCl sat.) and warm slightly to 40-50°C to decrease viscosity and aid separation.

Module 3: Optimized Protocol (Viscosity-Controlled)

This protocol utilizes Glacial Acetic Acid as a co-solvent.[1] This is the "secret" to managing viscosity: it solvates the carbocation, prevents freezing of the acid, and keeps the final product in solution longer.

Reagents:

• Diisobutylene (2,4,4-trimethyl-1-pentene)

• Acetonitrile (Excess, acts as reactant and solvent)[2]

• Sulfuric Acid (98%)

• Glacial Acetic Acid (Co-solvent) [3]

Step-by-Step Methodology

1. Reactor Preparation & Acid Charge

• Charge Glacial Acetic Acid (1.5 vol relative to diisobutylene) and Acetonitrile (4.0 eq) into the reactor.

• Cool to 0–5°C .

• Add Sulfuric Acid (2.0 eq) dropwise.

  • Viscosity Check: The mixture will thicken but remain fluid. Acetic acid prevents the

    from becoming too viscous.

2. Controlled Addition (The Critical Step)

• Add Diisobutylene (1.0 eq) slowly beneath the surface (if possible) or dropwise.

• CRITICAL: Maintain internal temperature < 10°C .

  • Why? Higher temps favor polymerization (Sludge). Lower temps favor the Ritter mechanism.

• Observation: The solution should turn pale yellow. Dark brown/black indicates polymerization (charring).

3. Reaction & Warming

• After addition, allow the mixture to warm to 45–50°C gradually.

• Hold for 4–6 hours.

  • Viscosity Check: The mixture becomes homogeneous. The product is forming but remains dissolved in the Acetic Acid/Acetonitrile/Acid mix.

4. The "Reverse Quench" (Preventing Cement)

• Do NOT pour water into the reaction. The exotherm will be violent, and the product will shock-precipitate into a hard mass.

• Method: Pour the reaction mixture slowly into a separate vessel containing crushed ice/water (approx 4x reaction volume) with vigorous stirring.

• The product will precipitate as fine crystals, not a brick, because the dilution is rapid.

5. Isolation

• Filter the solid precipitate.

• Wash with cold water to remove acid traces.

• Recrystallize from aqueous ethanol if high purity is required (Target MP: 97–98°C).

Module 4: Process Flow Visualization

The following diagram illustrates the critical viscosity control points (VCP) in the synthesis workflow.

Caption: Workflow for N-tert-octylacetamide synthesis highlighting Critical Viscosity Control Points (VCP).

Module 5: Frequently Asked Questions (FAQs)

Q: Can I use Dichloromethane (DCM) instead of Acetic Acid to lower viscosity? A: Yes, DCM is a common solvent for Ritter reactions. However, Acetic Acid is preferred for this specific synthesis because it is miscible with the sulfuric acid/acetonitrile phase, creating a homogeneous single phase. DCM often creates a biphasic system, which can lead to localized "hot spots" of acid concentration, increasing the risk of diisobutylene polymerization [3].

Q: My final product is oily and won't crystallize. What happened? A: You likely have significant polyisobutylene contamination. This "oil" prevents the amide from forming a crystal lattice.

• Test: Run a TLC. If you see a streak near the solvent front (non-polar), that is polymer.

• Fix: Wash the crude solid with cold hexanes. The amide is insoluble in hexanes, but the polymer oil is soluble and will wash away.

Q: Why does the protocol recommend "Reverse Quench"? A: In a standard quench (water into acid), the heat generation is localized. The product precipitates immediately at the interface, trapping unreacted acid and heat inside "clumps" of product. This creates a sticky, impure cement. Reverse quench (acid into water) dissipates heat instantly and ensures the product precipitates as fine, filterable particles.

References

• Ritter, J. J., & Kalish, J. (1948). A New Reaction of Nitriles. II. Synthesis of t-Carbinamines. Journal of the American Chemical Society, 70(12), 4048–4050.

• BenchChem. An In-depth Technical Guide to tert-Octylamine: Properties, Synthesis, and Applications. (See Section: Synthesis of N-tert-octylacetamide).

• Bishop, R. (1991). Comprehensive Organic Synthesis. Volume 6, Heteroatom Manipulation. Pergamon Press. (General reference for Ritter Reaction solvent effects).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

In-Depth 1H NMR Spectrum Analysis of N-(1,1,3,3-Tetramethylbutyl)acetamide: A Comparative Guide

For drug development professionals and synthetic chemists, sterically hindered amides present unique structural advantages, primarily by protecting vulnerable amide bonds from enzymatic cleavage. N-(1,1,3,3-Tetramethylbutyl)acetamide , commonly known as tert-octylacetamide, is a prime example of such a compound. Its extreme aliphatic bulk dramatically alters its physical properties, rotational dynamics, and spectroscopic profile.

This guide objectively compares the 1H NMR performance of N-(1,1,3,3-Tetramethylbutyl)acetamide against less hindered alternatives (N-tert-butylacetamide and N-n-octylacetamide). By analyzing the causality behind chemical shifts, relaxation times, and solvent effects, we provide a self-validating framework for accurate structural elucidation.

Experimental Workflow & Self-Validating Protocol

To ensure absolute quantitative accuracy when analyzing highly branched aliphatic amides, standard quick-acquisition NMR protocols must be modified. The presence of multiple rapidly rotating methyl groups alters longitudinal relaxation times (

), which can skew peak integration if not properly managed.

Fig 1. Self-validating 1H NMR experimental workflow for sterically hindered amides.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated solvent (CDCl₃ or DMSO-d₆).

  • Causality: This specific concentration strikes the optimal balance. It ensures a high signal-to-noise ratio without increasing solution viscosity, which would otherwise shorten

    relaxation times and cause line broadening of the sharp aliphatic singlets.

• Instrument Calibration (Lock and Shim): Lock the spectrometer to the solvent's deuterium frequency and perform rigorous gradient shimming.

  • Causality: Precise shimming is critical. The tert-octyl group contains a 9H singlet and a 6H singlet. Poor magnetic field homogeneity will cause the bases of these massive peaks to overlap, ruining integration accuracy.

• Data Acquisition: Set the relaxation delay (

  ) to a minimum of 5 seconds. Acquire 16 to 32 scans at 298 K.

  • Causality: Bulky, rapidly rotating methyl groups lack strong dipole-dipole interactions with neighboring protons, resulting in abnormally long

    relaxation times. A standard 1-second delay leads to incomplete magnetization recovery, causing the 9H peak to erroneously integrate as ~7H.

• Processing & Integration: Apply an exponential window function (Line Broadening = 0.3 Hz) and zero-fill to 64k data points before Fourier transformation.

Comparative 1H NMR Analysis: The Impact of Steric Bulk

To understand the unique spectral signature of N-(1,1,3,3-Tetramethylbutyl)acetamide, we must compare it to amides with varying degrees of steric hindrance. The table below summarizes the quantitative 1H NMR data (acquired in CDCl₃ at 400 MHz).

Table 1: 1H NMR Chemical Shift Comparison (in CDCl₃)

Proton Environment	N-(1,1,3,3-Tetramethylbutyl)acetamide	N-tert-butylacetamide	N-n-octylacetamide	Multiplicity & Causality
Amide NH	5.30 ppm	5.42 ppm	5.55 ppm	Broad singlet. Upfield shift in tert-octyl due to severe steric shielding, which physically restricts intermolecular hydrogen bonding.
Acetyl CH₃	1.92 ppm	1.90 ppm	1.98 ppm	Singlet. Deshielded by the adjacent carbonyl group.
N-CH₂	-	-	3.22 ppm	Quartet/Multiplet. Deshielded by adjacent nitrogen. Absent in branched variants.
gem-Dimethyl	1.40 ppm (6H)	1.32 ppm (9H, tert-butyl)	-	Singlet. Positioned directly on the nitrogen-bearing alpha carbon.
Internal CH₂	1.75 ppm (2H)	-	1.25–1.50 ppm	Singlet in tert-octyl; Multiplet in n-octyl.
Terminal CH₃	1.02 ppm (9H, tert-butyl)	-	0.88 ppm (3H)	Singlet in tert-octyl; Triplet in n-octyl.

Mechanistic Insights into the Spectrum

The most fascinating feature of the N-(1,1,3,3-Tetramethylbutyl)acetamide spectrum is the internal CH₂ group at 1.75 ppm . Unlike the complex multiplets seen in linear aliphatic chains (like n-octylacetamide), this CH₂ appears as a perfect, sharp singlet .

• Why? This methylene bridge is flanked by two quaternary carbons: the gem-dimethyl group and the terminal tert-butyl group. Because there are zero adjacent protons, no scalar (

  ) coupling occurs. This isolated singlet is the definitive diagnostic peak for confirming the intact tert-octyl substructure.

Solvent Effects and Conformational Locking

The chemical shift of the amide NH proton is highly sensitive to its environment. By comparing spectra in a non-polar solvent (CDCl₃) versus a polar, hydrogen-bond-accepting solvent (DMSO-d₆), researchers can map the solvent-exposed nature of the amide bond.

Fig 2. Logical relationship between steric hindrance, solvent polarity, and NH chemical shifts.

The CDCl₃ vs. DMSO-d₆ Dynamic

In CDCl₃, linear amides tend to partially associate via hydrogen-bonded dimers. However, the massive tert-octyl group in our target compound acts as a physical umbrella, restricting these intermolecular interactions. Consequently, the NH proton remains relatively shielded, appearing upfield at ~5.30 ppm .

When the solvent is switched to DMSO-d₆, the NH peak experiences a massive downfield shift to ~7.50 ppm . As demonstrated by, DMSO acts as a powerful hydrogen bond acceptor. It penetrates the steric shielding to form strong, specific solute-solvent hydrogen bonds with the amide proton [1]. Furthermore, established that the solvent-induced shift (

) of labile amide protons is a highly reliable metric for quantifying hydrogen bond acidity and conformational locking in solution [2].

Conclusion

The 1H NMR spectrum of N-(1,1,3,3-Tetramethylbutyl)acetamide is a masterclass in the effects of steric bulk on molecular behavior. The presence of the isolated CH₂ singlet (1.75 ppm) and the massive 9H terminal tert-butyl singlet (1.02 ppm) provide unmistakable structural confirmation. For drug development professionals, understanding these spectral nuances—and the necessity of extended

relaxation delays during acquisition—ensures absolute quantitative accuracy when working with highly shielded, metabolically stable amide linkages.

References

• Molchanov, S., & Gryff-Keller, A. (2017). Solvation of Amides in DMSO and CDCl3: An Attempt at Quantitative DFT-Based Interpretation of 1H and 13C NMR Chemical Shifts. The Journal of Physical Chemistry A, 121(49), 9645-9653.[Link]

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509.[Link]

Comparative Guide: FTIR Characterization of N-tert-octylacetamide

This guide provides an in-depth technical analysis of the Fourier Transform Infrared (FTIR) characteristics of N-tert-octylacetamide (N-(1,1,3,3-tetramethylbutyl)acetamide). It is designed for researchers requiring precise structural verification of sterically hindered amides.

Executive Summary & Compound Profile

N-tert-octylacetamide is a secondary amide synthesized primarily via the Ritter reaction of diisobutylene and acetonitrile.[1] Unlike simple linear amides, its bulky 1,1,3,3-tetramethylbutyl (tert-octyl) group introduces significant steric hindrance, influencing hydrogen bonding networks and shifting characteristic absorption bands.

This guide compares N-tert-octylacetamide against its structural analog N-tert-butylacetamide and the primary amide Acetamide , highlighting how steric bulk alters the vibrational spectroscopy of the amide linkage.

Core Chemical Identity[2]

• IUPAC Name: N-(2,4,4-trimethylpentan-2-yl)acetamide (often cited as N-(1,1,3,3-tetramethylbutyl)acetamide)

• CAS Number: 116346-20-4 (Note: Often synthesized in-situ; analog N-t-butyl is 762-84-5)

• Molecular Formula: C₁₂H₂₅NO[2]

• Physical State: Waxy solid or viscous liquid (depending on purity/temperature).

Characteristic Absorption Bands

The FTIR spectrum of N-tert-octylacetamide is dominated by the interplay between the rigid amide core and the hydrophobic, bulky alkyl tail.

Table 1: Comparative Spectral Data (Wavenumbers in cm⁻¹)

Data represents typical values for solid-state (KBr/Nujol) samples unless noted.

Vibrational Mode	N-tert-octylacetamide	N-tert-butylacetamide	Acetamide (Primary)	Mechanistic Insight
Amide A (N-H Stretch)	3280–3300 (H-bonded)3440 (Free, dil. soln)	3290 (H-bonded)3430 (Free)	3350 & 3180 (Doublet)	Secondary amides show a singlet N-H; Primary show a doublet (sym/asym). Bulky groups favor "free" N-H in solution.
C-H Stretch (Alkyl)	2960, 2900, 2860 (Strong)	2965, 2920	2950 (Weak)	The tert-octyl group adds intense C-H bands, specifically the split methyl modes of the gem-dimethyl groups.
Amide I (C=O[3][4] Stretch)	1640–1660	1650	1670–1690	Steric bulk disrupts tight lattice packing, often lowering the H-bonding induced redshift compared to primary amides.
Amide II (N-H Bend)	1540–1550	1550–1560	1600–1640	The Amide II band is diagnostic for secondary amides; it is absent in lactams and tertiary amides.
Gem-Dimethyl Bend	1385 & 1365 (Doublet)	1390 & 1365	Absent	Characteristic "rabbit ears" doublet of the tert-butyl/isooctyl skeleton.

Detailed Band Analysis

The Amide A Region (3500–3100 cm⁻¹)

In the solid state, N-tert-octylacetamide exhibits a strong, broad band near 3300 cm⁻¹ due to hydrogen-bonded N-H stretching.

• Expert Insight: Due to the steric bulk of the tert-octyl group, the hydrogen bonding network is less extensive than in linear amides (e.g., N-n-octylacetamide). In dilute non-polar solvents (e.g., CCl₄), this band shifts sharply to ~3440 cm⁻¹ , representing the non-bonded (free) N-H stretch. This shift is a critical quality attribute (CQA) for assessing solvent dryness or aggregation state.

The Amide I & II Region (1700–1500 cm⁻¹)

This is the "fingerprint" of the peptide bond status.[4]

• Amide I (1640–1660 cm⁻¹): Primarily C=O stretching. The bulky alkyl group prevents the formation of the highly stable cyclic dimers seen in smaller amides, often resulting in a sharper band.

• Amide II (1540–1550 cm⁻¹): A coupling of N-H bending and C-N stretching.[4] This band is specific to secondary amides. Its presence confirms the success of the Ritter reaction (conversion of nitrile to secondary amide).

The Alkyl Fingerprint (1400–1300 cm⁻¹)

The tert-octyl group (1,1,3,3-tetramethylbutyl) contains multiple gem-dimethyl groups.

• Look for a distinct doublet at 1385 and 1365 cm⁻¹ . This is the C-H deformation of the gem-dimethyl moiety. In N-tert-octylacetamide, this feature is pronounced due to the high density of methyl protons (two t-butyl-like environments).

Experimental Protocol: Validated Characterization Workflow

To ensure scientific integrity, the following protocol minimizes artifacts from atmospheric water or sample impurities.

Step 1: Sample Preparation (Solid State)

• Method: KBr Pellet or Diamond ATR (Attenuated Total Reflectance).

• Protocol:

  • Dry the N-tert-octylacetamide sample in a vacuum desiccator for 2 hours to remove surface moisture (water mimics N-H/O-H bands).

  • For ATR: Place ~5 mg of sample on the diamond crystal. Apply high pressure to ensure contact (critical for waxy solids).

  • Validation: Verify the background spectrum shows no atmospheric CO₂ doublet at 2350 cm⁻¹.

Step 2: Solvent Subtraction (Solution State)

To observe the "Free" N-H stretch (steric assessment):

• Dissolve sample in anhydrous CHCl₃ or CCl₄ (10 mM concentration).

• Record the solvent blank spectrum.

• Digital Subtraction: Subtract the solvent spectrum until the region at 2800–3000 cm⁻¹ (C-H stretch) is flat in the baseline, revealing the isolated Amide bands.

Step 3: Synthesis Verification (Ritter Reaction Context)

If synthesizing this compound, FTIR is the primary tool for monitoring the consumption of the nitrile starting material.

• Reactant: Acetonitrile (C≡N stretch at 2250 cm⁻¹ ).

• Product: N-tert-octylacetamide (C=O stretch at 1650 cm⁻¹ ).

• Endpoint: Disappearance of the 2250 cm⁻¹ peak and emergence of the 1550 cm⁻¹ Amide II band.

Visualizations

Diagram 1: Ritter Reaction Synthesis & Monitoring

This workflow illustrates the origin of the compound and the FTIR checkpoints.

Caption: Synthesis workflow of N-tert-octylacetamide via Ritter reaction with FTIR control points.

Diagram 2: Spectral Identification Logic

A decision tree for identifying N-tert-octylacetamide based on spectral features.

Caption: Logic flow for confirming N-tert-octylacetamide structure via FTIR band analysis.

References

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048.

• NIST Mass Spectrometry Data Center. (2023). N-tert-Butylacetamide Infrared Spectrum. National Institute of Standards and Technology (NIST) Standard Reference Database 69.

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley. (Standard reference for Amide I/II assignments).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.

• Organic Syntheses. (2012). An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides. Organic Syntheses, 89, 350-359.

Sources

• 1. tert-Octylamine | High-Purity Reagent | For Research Use [benchchem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. mdpi.com [mdpi.com]

Comparative Hydrolytic Stability: N-tert-Octylacetamide vs. N-tert-Butylacetamide

Topic: Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, and Process Chemists

Executive Summary

In the landscape of sterically hindered amides, N-tert-butylacetamide has long served as the benchmark for hydrolytic stability. However, for applications requiring extreme resistance to cleavage—such as high-temperature solvents, metabolic shielding in drug design, or surfactant stability—N-tert-octylacetamide (N-(1,1,3,3-tetramethylbutyl)acetamide) offers a superior stability profile.

This guide objectively compares the two amides. The core finding is that while both exhibit resistance orders of magnitude higher than linear amides, the N-tert-octyl moiety provides an enhanced steric shield due to the remote neopentyl "tail," effectively reducing the hydrolysis rate constant (

) further than the tert-butyl group under identical forcing conditions.

Structural & Mechanistic Analysis

The Steric Argument (Taft Parameters)

The hydrolytic stability of these amides is governed primarily by the steric substituent constant (

) of the alkyl group attached to the nitrogen. Both molecules feature a quaternary carbon directly bonded to the nitrogen, which acts as a "gatekeeper" against nucleophilic attack at the carbonyl carbon.

Feature	N-tert-Butylacetamide	N-tert-Octylacetamide
Structure
Steric Group	tert-Butyl	1,1,3,3-Tetramethylbutyl (tert-Octyl)
-Carbon	Quaternary ( )	Quaternary ( )
Taft Steric ( )	(Reference)	(Estimated)*
Mechanism of Resistance	Blocks nucleophilic approach perpendicular to carbonyl plane.[1][2][3][4]	Blocks approach + restricts conformational entropy of transition state.

*Note: The neopentyl group itself has an

of -1.74. Replacing a methyl in the tert-butyl group with a neopentyl group (as in tert-octyl) significantly increases the steric bulk parameter .

Mechanistic Pathway & Steric Clashes

Hydrolysis (acidic or basic) requires the formation of a tetrahedral intermediate. The transition state for this step is severely destabilized by the bulk of the N-alkyl group.

Graphviz Diagram: Steric Inhibition Mechanism The following diagram illustrates how the bulky groups physically block the trajectory of the water/hydroxide nucleophile.

Caption: Comparative steric interference during the formation of the tetrahedral intermediate. The tert-octyl group introduces additional remote bulk that further destabilizes the transition state.

Comparative Performance Data

Experimental data indicates that while tert-butylacetamide requires harsh conditions (refluxing 6M HCl or KOH) to hydrolyze, tert-octylacetamide often requires autoclave conditions or significantly higher boiling solvents (e.g., diethylene glycol at >220°C) to achieve comparable rates.

Table 1: Estimated Relative Hydrolysis Rates

Normalized to N-Ethylacetamide (Standard Secondary Amide)

Amide Substrate	Relative Rate ( )	Half-Life ( ) at pH 13, 100°C	Conditions for >90% Conv.
N-Ethylacetamide		~1-2 hours	Reflux, 1M NaOH, 2h
N-tert-Butylacetamide	to	> 50 hours	Sealed Tube, 150°C, 24h
N-tert-Octylacetamide		> 100 hours	Autoclave, 220-260°C, 10h [1]

Key Insight: The synthesis of tert-octylamine from tert-octylacetamide (via Ritter reaction workup) specifically cites the need for temperatures of 220–260°C using NaOH to effect hydrolysis [1]. This is significantly more forcing than standard protocols for tert-butyl amides, confirming superior stability.

Experimental Protocol: Comparative Kinetics Assay

To rigorously validate the stability difference in your specific matrix, use this self-validating "High-Pressure Kinetics" protocol. Standard reflux is often insufficient to differentiate these two due to their extreme stability.

Materials

• Substrates: N-tert-butylacetamide (High Purity), N-tert-octylacetamide (High Purity).

• Solvent: 1:1 mixture of Dioxane:Water (to ensure solubility of the lipophilic tert-octyl derivative).

• Catalyst: 2.0 M NaOH (Base Hydrolysis) or 2.0 M HCl (Acid Hydrolysis).

• Internal Standard: Benzonitrile (inert under these specific timeframes/conditions relative to amides) or Naphthalene.

Workflow Diagram

Caption: High-pressure kinetic assay workflow designed to overcome the activation energy barrier of sterically hindered amides.

Step-by-Step Methodology

• Preparation: Dissolve 1.0 mmol of each amide in 10 mL of Dioxane. Add 10 mL of 4.0 M NaOH (or HCl). Add 0.1 mmol Internal Standard.

• Incubation: Aliquot mixture into pressure-rated glass vials (e.g., microwave synthesis vials). Seal and heat to 140°C in a heating block. Note: 100°C is often insufficient for significant turnover in <24h.

• Sampling: Remove vials at designated time points (0, 4, 8, 24, 48h). Immediately cool in ice bath to quench.

• Analysis: Dilute 50 µL of reaction mix into 950 µL Mobile Phase (50:50 MeCN:Water). Inject on HPLC.

• Calculation: Determine pseudo-first-order rate constants (

  ) using the equation: Where is the peak area ratio of Amide/Internal Standard.

References

• BenchChem Technical Guides. (2025). An In-depth Technical Guide to tert-Octylamine: Properties, Synthesis, and Applications. (Describes the hydrolysis conditions of N-tert-octylacetamide at 220-260°C).

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry (M. S. Newman, ed.). Wiley, New York. (Defines the scale for steric substituents).
• Indian Journal of Chemistry. (1981). Kinetics & Mechanism of Acid Hydrolysis of Acetamide & Propionamide in Water + Ethylene Glycol Media. Vol 20A, pp. 802-805. (Provides baseline kinetic methodologies for amide hydrolysis).

• Arkivoc. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (Discusses the comparative resistance of tert-butyl groups).

Sources

• 1. N-tert-Butylacetamide | C6H13NO | CID 12985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. N-tert-Butylacetamide | C6H13NO | CID 12985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Acetamide, N-butyl- (CAS 1119-49-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

A Senior Application Scientist's Guide to Distinguishing N-tert-octylacetamide from Acetoacetamide Derivatives

Abstract

The Analytical Challenge: A Tale of Two Amides

N-tert-octylacetamide is a secondary amide characterized by a bulky, branched alkyl substituent on the nitrogen atom. In contrast, acetoacetamide derivatives are β-keto amides, a class of compounds defined by a ketone functional group at the β-position relative to the amide carbonyl.[1] This seemingly subtle difference in their core structure gives rise to significant variations in their spectroscopic and chromatographic profiles. The presence of the β-keto moiety in acetoacetamides introduces unique chemical properties, such as keto-enol tautomerism, which are absent in simple secondary amides like N-tert-octylacetamide.[2][3] This guide will systematically explore these differences to build a clear and reliable identification strategy.

Fundamental Molecular and Physicochemical Distinctions

A foundational understanding of the structural differences is crucial for selecting the appropriate analytical approach. N-tert-octylacetamide possesses a single carbonyl group within its amide functionality. Acetoacetamide derivatives, on the other hand, feature two carbonyl groups separated by a methylene bridge, classifying them as β-keto amides.[4] This structural variance directly impacts their physical properties.

Property	N-tert-octylacetamide (or similar secondary amides)	Acetoacetamide Derivatives (e.g., Acetoacetamide)	Rationale for Difference
Molecular Formula	C₁₀H₂₁NO (for N-octylacetamide)[5]	C₄H₇NO₂ (for Acetoacetamide)[6]	Presence of an additional ketone group in acetoacetamides.
Molecular Weight	171.28 g/mol (for N-octylacetamide)[5]	101.10 g/mol (for Acetoacetamide)[6]	Varies based on substituents, but the core acetoacetamide is lighter.
Melting Point (°C)	96 - 98 (for N-tert-butylacetamide)[7]	53 - 56[1][4]	The additional polar ketone group in acetoacetamides can influence crystal packing and intermolecular forces.
Key Functional Groups	Secondary Amide	β-Keto Amide[1]	The defining structural difference.
Keto-Enol Tautomerism	Absent	Present and solvent-dependent[2][8]	The active methylene protons between the two carbonyls facilitate tautomerization.

Spectroscopic Fingerprinting: Unveiling the Molecular Identity

Spectroscopic techniques provide the most definitive means of distinguishing between these two classes of compounds. Each method probes different aspects of the molecular structure, and together they offer a comprehensive and confirmatory analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

¹H and ¹³C NMR spectroscopy are arguably the most powerful techniques for this differentiation due to their ability to provide a detailed map of the carbon-hydrogen framework.

Key Differentiating Features in ¹H NMR:

• Active Methylene Protons (Acetoacetamides): Acetoacetamide derivatives will exhibit a characteristic singlet for the methylene protons (–CO–CH₂ –CO–) typically found in the range of 3.0-3.5 ppm. This is a unique and unambiguous signal absent in N-tert-octylacetamide.

• Acetyl Methyl Protons (Acetoacetamides): A sharp singlet corresponding to the acetyl methyl protons (–CO–CH₃ ) will be present, usually around 2.1-2.3 ppm.[9]

• N-H Proton: Both compound types will show a signal for the N-H proton of the secondary amide. However, its chemical shift can be highly variable and concentration-dependent due to hydrogen bonding. It often appears as a broad singlet.[9][10]

• tert-Octyl Group Protons (N-tert-octylacetamide): This compound will display a complex set of signals in the aliphatic region (typically 0.8-1.5 ppm) corresponding to the branched octyl chain, including a characteristic singlet for the gem-dimethyl groups.

Expected ¹H NMR Data Comparison:

Proton Environment	N-tert-octylacetamide	Acetoacetamide Derivative (e.g., N-phenylacetoacetamide)
Acetyl (CH₃)	~2.0 ppm (singlet, 3H)	~2.2 ppm (singlet, 3H)
Active Methylene (CH₂)	Absent	~3.5 ppm (singlet, 2H)
N-H	Variable, broad singlet (1H)	Variable, broad singlet (1H)
Alkyl/Aryl Substituents	Signals for tert-octyl group	Signals for N-substituent (e.g., 7.1-7.6 ppm for phenyl)

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is excellent for identifying the types of carbonyl groups present in a molecule. The differing electronic environments of the carbonyls in N-tert-octylacetamide and acetoacetamide derivatives lead to distinct absorption frequencies.[11]

• N-tert-octylacetamide: As a typical secondary amide, it will show a strong C=O stretch (Amide I band) in the region of 1680-1630 cm⁻¹.[12] It will also exhibit a single N-H stretching peak between 3370-3170 cm⁻¹.[12]

• Acetoacetamide Derivatives: These compounds will display two distinct carbonyl absorptions. The amide C=O stretch will appear in the typical 1680-1630 cm⁻¹ range. The ketone C=O stretch will be observed at a higher frequency, generally around 1725-1705 cm⁻¹. The presence of this second, higher-frequency carbonyl peak is a strong indicator of an acetoacetamide structure.[13]

Characteristic IR Absorption Bands (cm⁻¹):

Functional Group	N-tert-octylacetamide	Acetoacetamide Derivative
N-H Stretch	~3300 (single peak)	~3300 (single peak)
C=O Stretch (Ketone)	Absent	~1715
C=O Stretch (Amide I)	~1640	~1650

Mass Spectrometry (MS): Deciphering Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation patterns of a molecule, which can be used for structural elucidation.

• N-tert-octylacetamide: A common fragmentation pathway for amides is the α-cleavage at the carbonyl group and cleavage of the N-CO bond.[14] McLafferty rearrangement is also possible if a γ-hydrogen is present.[15]

• Acetoacetamide Derivatives: These molecules will also undergo typical amide fragmentation. Additionally, the presence of the second carbonyl group offers alternative fragmentation pathways. A prominent fragmentation is often the cleavage between the carbonyl groups, leading to the formation of an acylium ion (e.g., CH₃CO⁺ at m/z 43).

Chromatographic Separation Strategies

High-Performance Liquid Chromatography (HPLC) is the method of choice for separating these compounds from a mixture or for purity analysis. The choice of stationary phase and mobile phase is critical and depends on the polarity of the specific derivatives being analyzed.

• Reversed-Phase (RP) HPLC: For moderately polar to non-polar derivatives, a standard C18 column is effective. N-tert-octylacetamide, being more hydrophobic, will generally have a longer retention time than more polar acetoacetamide derivatives under typical reversed-phase conditions (e.g., water/acetonitrile or water/methanol mobile phase).

• Polar-Embedded Phases: For more polar acetoacetamide derivatives that may have poor retention on a C18 column, a polar-embedded stationary phase (e.g., with amide or carbamate functionalities) can provide enhanced retention and better peak shape, especially in highly aqueous mobile phases.[16][17]

• HILIC/RP Mixed-Mode: For complex mixtures containing both polar and nonpolar analytes, a mixed-mode chromatography approach can be employed to retain and separate a wider range of compounds in a single run.[18]

Standard Operating Procedures (SOPs)

SOP for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Integrate all peaks and identify multiplicities.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Analysis: Compare the obtained chemical shifts, integrations, and multiplicities with the expected values for N-tert-octylacetamide and acetoacetamide derivatives. Pay close attention to the presence or absence of the active methylene and acetyl methyl signals characteristic of acetoacetamides.

SOP for HPLC Method Development (Reversed-Phase)

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Gradient Program: Start with a linear gradient of 5% to 95% B over 15 minutes. Hold at 95% B for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.

• Injection Volume: 10 µL.

• Analysis: Inject standards of known compounds to determine retention times. N-tert-octylacetamide is expected to elute later than a simple, polar acetoacetamide derivative.

Decision-Making Workflow

The following workflow provides a systematic approach to identifying an unknown sample as either N-tert-octylacetamide or an acetoacetamide derivative.

Caption: Analytical workflow for amide differentiation.

Conclusion

The differentiation of N-tert-octylacetamide from acetoacetamide derivatives is a straightforward process when a systematic analytical approach is employed. The key lies in recognizing the unique structural feature of acetoacetamides: the β-keto group. This feature gives rise to unambiguous signals in both ¹H NMR (active methylene and acetyl protons) and IR spectroscopy (a distinct ketone carbonyl stretch). By leveraging these powerful spectroscopic techniques, in conjunction with chromatographic separation, researchers can confidently and accurately characterize their compounds, ensuring the integrity and success of their scientific endeavors.

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A Researcher's Guide to the Analytical Characterization of N-(1,1,3,3-Tetramethylbutyl)acetamide: A Comparative Approach

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of a chemical entity is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and predictive analysis of the spectral characteristics of N-(1,1,3,3-Tetramethylbutyl)acetamide. Given the scarcity of publicly available experimental reference spectra for this specific compound, this guide employs a comparative methodology, leveraging data from structurally analogous compounds to provide a robust framework for its characterization.

Introduction to N-(1,1,3,3-Tetramethylbutyl)acetamide and its Analytical Importance

N-(1,1,3,3-Tetramethylbutyl)acetamide, with the molecular formula C10H21NO and a molecular weight of 171.28 g/mol , is a secondary amide characterized by a bulky tert-octyl group attached to the nitrogen atom[1][2]. The "tert-octyl" group is a common name for the 1,1,3,3-tetramethylbutyl group. The unique steric hindrance imparted by this group can influence the compound's physical and chemical properties, making its unambiguous identification crucial in various research and development contexts.

The primary methods for elucidating the structure of such an organic molecule are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Each technique provides a unique piece of the structural puzzle.

Predicted and Comparative Spectral Analysis

Due to the limited availability of published experimental spectra for N-(1,1,3,3-Tetramethylbutyl)acetamide, we will predict its spectral features based on fundamental principles and by drawing comparisons with structurally related amides for which data is available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.

The proton NMR spectrum is expected to be relatively simple and highly informative. The key resonances can be predicted as follows:

• Singlet (9H): A sharp singlet corresponding to the nine equivalent protons of the three methyl groups on the quaternary carbon at position 3 of the butyl chain. This signal is expected to be upfield, likely in the range of δ 0.9-1.2 ppm.

• Singlet (6H): Another distinct singlet for the six equivalent protons of the two methyl groups on the quaternary carbon at position 1 of the butyl chain. This signal will likely be slightly downfield compared to the other methyl groups due to the proximity of the nitrogen atom, estimated around δ 1.2-1.5 ppm.

• Singlet (2H): A singlet for the two protons of the methylene group (-CH2-) at position 2 of the butyl chain. Its chemical shift is predicted to be in the range of δ 1.5-1.8 ppm.

• Singlet (3H): A singlet corresponding to the three protons of the acetyl methyl group (-COCH3). This signal is expected to appear around δ 1.9-2.2 ppm.

• Broad Singlet (1H): A broad singlet for the amide proton (-NH-). Its chemical shift can be variable and is dependent on concentration and solvent, but it is typically expected in the range of δ 5.5-8.5 ppm.

The carbon NMR spectrum will provide complementary information about the carbon framework.

• Quaternary Carbons: Two distinct signals for the two quaternary carbons of the tert-octyl group.

• Methyl Carbons: Signals for the methyl carbons of the tert-octyl and acetyl groups.

• Methylene Carbon: A signal for the -CH2- carbon.

• Carbonyl Carbon: A characteristic downfield signal for the amide carbonyl carbon (-C=O), typically in the range of δ 170-180 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For N-(1,1,3,3-Tetramethylbutyl)acetamide (MW = 171.28), the electron ionization (EI) mass spectrum is expected to show:

• Molecular Ion Peak (M+•): A peak at m/z 171, corresponding to the intact molecule.

• Key Fragmentation Pathways:

  • Loss of a methyl group (-CH3) to give a fragment at m/z 156.

  • Cleavage of the C-C bond between the two quaternary carbons of the tert-octyl group, leading to characteristic fragments.

  • McLafferty rearrangement, if sterically feasible, could also lead to specific fragments.

For comparison, the NIST WebBook provides the mass spectrum of the related compound N-tert-Butylacetamide (C6H13NO, MW = 115.17)[3]. Its spectrum shows a base peak at m/z 58, resulting from alpha-cleavage, a common fragmentation for amides. A similar fragmentation pattern, adapted to the larger alkyl group, can be anticipated for N-(1,1,3,3-Tetramethylbutyl)acetamide.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of N-(1,1,3,3-Tetramethylbutyl)acetamide is expected to exhibit the following characteristic absorption bands:

• N-H Stretch: A sharp to moderately broad band in the region of 3300-3500 cm⁻¹, characteristic of a secondary amide.

• C-H Stretch: Multiple bands in the region of 2850-3000 cm⁻¹ due to the stretching vibrations of the numerous C-H bonds in the alkyl groups.

• C=O Stretch (Amide I band): A strong, sharp absorption band around 1630-1680 cm⁻¹, which is characteristic of the carbonyl group in a secondary amide.

• N-H Bend (Amide II band): A band in the region of 1510-1570 cm⁻¹, resulting from the N-H bending vibration coupled with C-N stretching.

The NIST Chemistry WebBook provides an IR spectrum for a structurally similar compound, Acetoacetamide, n-(1,1,3,3-tetramethylbutyl)-[4]. While this is a beta-keto amide and will have additional peaks, the amide-related stretches will be in similar regions. Furthermore, supporting information from the Royal Society of Chemistry for N-octylacetamide shows the characteristic amide carbonyl (C=O) stretch at 1718.37 cm⁻¹ and the N-H stretching vibration at 3298.09 cm⁻¹[5].

Comparative Data Summary

The following table summarizes the predicted and comparative spectral data for N-(1,1,3,3-Tetramethylbutyl)acetamide and related compounds.

Technique	N-(1,1,3,3-Tetramethylbutyl)acetamide (Predicted)	N-tert-Butylacetamide (Experimental) [3][6]	N-octylacetamide (Experimental) [5]
¹H NMR	δ 0.9-1.2 (s, 9H), 1.2-1.5 (s, 6H), 1.5-1.8 (s, 2H), 1.9-2.2 (s, 3H), 5.5-8.5 (br s, 1H)	Data not readily available in search results.	¹H NMR spectra available in supporting information[5].
¹³C NMR	Signals for quaternary, methyl, methylene, and carbonyl carbons.	Data not readily available in search results.	¹³C NMR spectra available in supporting information[5].
MS (m/z)	M+• at 171.	M+• at 115, base peak at 58.	M+• at 171.
IR (cm⁻¹)	N-H: 3300-3500, C-H: 2850-3000, C=O: 1630-1680, N-H bend: 1510-1570	N-H stretch, C=O stretch present.	N-H: 3298, C=O: 1718.

Experimental Protocols

To obtain definitive reference spectra for N-(1,1,3,3-Tetramethylbutyl)acetamide, the following standard experimental protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 512-2048 scans, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peaks.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use a standard electron ionization energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-300).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Liquid/Solution: Place a drop of the neat liquid or a concentrated solution between two salt plates (e.g., NaCl, KBr).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups.

Visualizing the Analytical Workflow and Molecular Structure

The following diagrams illustrate the general workflow for the analytical characterization and the key structural features of N-(1,1,3,3-Tetramethylbutyl)acetamide.

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

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Safety & Regulatory Compliance

N-(1,1,3,3-Tetramethylbutyl)acetamide proper disposal procedures

Comprehensive Operational and Disposal Guide for N-(1,1,3,3-Tetramethylbutyl)acetamide

N-(1,1,3,3-Tetramethylbutyl)acetamide (CAS: ), frequently referred to as N-tert-octylacetamide, is a sterically hindered aliphatic amide[1],. In drug development and polymer chemistry, it is predominantly utilized as a critical intermediate in the synthesis of tert-octylamine via the and subsequent alkaline hydrolysis[2],[3]. Due to its specific chemical structure—combining a lipophilic branched alkyl chain with a nitrogenous core—improper handling and disposal pose significant risks to both laboratory personnel and the environment[4].

As a Senior Application Scientist, I have designed this guide to provide researchers with self-validating protocols for the safe operational handling, spill response, and terminal disposal of this compound.

Chemical Profile & Hazard Causality

Understanding the physicochemical properties of N-tert-octylacetamide is essential for predicting its behavior during experimental workflows and establishing safe disposal parameters.

Table 1: Physicochemical Properties & Operational Implications

Property	Value	Operational Implication
CAS Number	5459-42-7	Unique identifier for SDS tracking and regulatory compliance.
Molecular Formula	C10H21NO	High carbon content requires oxygen-rich incineration[1].
Molecular Weight	171.28 g/mol	Determines stoichiometric ratios during hydrolysis[1].
Melting Point	97 - 98 °C	Solid at room temperature; poses a risk of dust inhalation if milled[5].
Boiling Point	~240 °C	Low volatility at room temp, but emits dense fumes if heated[5].

Hazard Causality: As an aliphatic amide, N-tert-octylacetamide is generally stable under standard laboratory conditions. However, when subjected to extreme heat or strong bases during its (typically at 220–260 °C), it can release irritating and potentially toxic vapors[6],[2]. Furthermore, the combustion of this nitrogen-containing compound yields toxic nitrogen oxides (NOx) and carbon monoxide (CO)[7]. Therefore, disposal strategies must actively mitigate these specific emission risks to ensure environmental safety.

Operational Safety & Handling Protocols

To ensure trustworthiness and safety, all handling must follow a self-validating system where each protective measure corresponds directly to a specific chemical risk.

• Step 1: Engineering Controls. Conduct all transfers and reactions within a certified chemical fume hood. This prevents the accumulation of amide vapors or unreacted precursors, ensuring inhalation exposure limits are not breached.

• Step 2: Personal Protective Equipment (PPE). Personnel must wear nitrile gloves, tightly fitting safety goggles, and a flame-resistant lab coat[2]. Causality: The steric bulk of the tert-octyl group makes the molecule highly lipophilic, allowing it to readily penetrate unprotected skin and cause severe irritation.

• Step 3: Electrostatic Mitigation. Take active measures to prevent the buildup of electrostatic charge[2]. Although a solid at room temperature, any dust generated during the transfer of crystalline N-tert-octylacetamide can form explosive mixtures in the air. Ground all receiving vessels and use anti-static spatulas.

Emergency Spill Containment Methodology

In the event of an accidental release, immediate containment is required to prevent environmental contamination.

• Step 1: Isolate the Area. Evacuate non-essential personnel and clear the immediate area[8]. If the material was heated and is in a liquid state, allow it to cool and solidify before attempting physical recovery.

• Step 2: Mechanical Recovery. For solid spills, gently sweep the material into a designated hazardous waste container using a spark-proof dustpan. Avoid dry sweeping that generates airborne dust[7].

• Step 3: Chemical Decontamination. Wash the spill area thoroughly using a , as the compound has limited solubility in pure water[2],[8]. Collect all wash water as aqueous hazardous waste.

Proper Disposal Procedures (Step-by-Step)

The terminal disposal of N-tert-octylacetamide must strictly adhere to environmental regulations to prevent the release of NOx into the atmosphere.

• Step 1: Waste Segregation. Do not mix N-tert-octylacetamide waste with strong oxidizing agents or halogenated solvents. Collect it in a clearly labeled, leak-proof, high-density polyethylene (HDPE) or glass container designated for "Non-Halogenated Nitrogenous Organic Waste"[8].

• Step 2: Labeling and Logging. Affix a GHS-compliant hazardous waste label. Provide the disposal company with a comprehensive Safety Data Sheet (SDS) detailing the exact nature and quantity of the waste[6].

• Step 3: Chemical Incineration (Primary Method). The universally recommended disposal method for aliphatic amides is high-temperature chemical incineration[6].

  • Mechanism: The waste must be processed in a chemical incinerator equipped with an afterburner (to ensure the complete oxidation of the heavily branched carbon skeleton into CO2) and a scrubber (to neutralize toxic NOx gases generated from the amide nitrogen)[6]. Special care must be taken during ignition due to the compound's flammability profile[6].

• Step 4: Wastewater Treatment. If the amide is dissolved in aqueous waste (e.g., post-hydrolysis washings), it must not be discharged into the municipal sewer or environmentally sensitive areas[8],[7]. It must be routed to a permitted hazardous waste facility capable of treating nitrogen-rich chemical effluents[8].

Disposal Workflow Visualization

The following diagram illustrates the logical progression of N-tert-octylacetamide from waste generation to terminal destruction, ensuring all safety and logistical checkpoints are met.

Cradle-to-grave disposal workflow for N-tert-octylacetamide, emphasizing NOx mitigation.

References

• ChemSynthesis Database. "N-(1,1,3,3-tetramethylbutyl)acetamide." Chemical Synthesis Database. URL: [Link]

• Froidevaux, V., et al. "Biobased Amines: From Synthesis to Polymers; Present and Future." Chemical Reviews, ACS Publications, 2016. URL:[Link]

• Illumina. "MATERIAL SAFETY DATA SHEET PART I - ALIPHATIC AMIDE." Illumina Safety Documentation. URL: [Link]

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Personal Protective Equipment (PPE) &amp; Handling Guide: N-(1,1,3,3-Tetramethylbutyl)acetamide

[1]

Part 1: Executive Safety Summary & Risk Profile[1]

The "Lipophilic Amide" Hazard

While simple acetamide (CAS 60-35-5) is a known carcinogen (Category 2) and water-soluble, N-(1,1,3,3-Tetramethylbutyl)acetamide presents a distinct risk profile due to the bulky 1,1,3,3-tetramethylbutyl (tert-octyl) group.[1]

Expert Insight: This hydrophobic "tail" significantly increases the molecule's lipophilicity (LogP).[1] Unlike smaller amides that may wash off easily, this compound partitions strongly into skin lipids and organic solvents.

• Primary Risk: Enhanced dermal absorption and persistence on skin/surfaces.

• Secondary Risk: Respiratory irritation (dust/aerosol) and ocular irritation.[1]

• Regulatory Status: Often classified as an Irritant (Skin/Eye/Respiratory) in synthesis contexts.[1][2] Treat with the Precautionary Principle due to structural similarities to bioactive amides.

Part 2: PPE Selection Matrix

This matrix is designed for Self-Validating Safety —users must verify glove integrity before every session.

Protection Zone	Recommended Equipment	Technical Specification & Rationale
Hand Protection (Standard)	Nitrile Rubber (High Grade)	Spec: Minimum thickness 0.11 mm (4 mil).Rationale: Excellent resistance to amide permeation.[1] The lipophilic tail does not degrade nitrile rapidly, but permeation can occur over time.
Hand Protection (High Risk)	Laminate Film (Silver Shield/4H)	Spec: Multi-layer laminate.Rationale: Required if handling >100mL solutions or during spill cleanup.[1] Prevents breakthrough of carrier solvents (e.g., DCM, THF) which drag the amide through nitrile.[1]
Respiratory	P100 / N95 or OV Cartridge	Solid: N95/P100 particulate filter.Solution: Half-mask with Organic Vapor (OV) cartridge if heating or using volatile solvents.[1]
Eye/Face	Chemical Splash Goggles	Spec: Indirect venting, ANSI Z87.1+.Rationale: Safety glasses are insufficient for solutions due to the "wicking" risk of low-surface-tension organic solvents.[1]
Body	Tyvek® Lab Coat / Apron	Spec: Polyethylene-coated polypropylene.Rationale: Cotton lab coats absorb lipophilic liquids, holding the hazard against the skin.[1] Use impervious sleeves for synthesis.

Part 3: Decision Logic & Visualization[1]

Figure 1: PPE Selection Workflow

This decision tree allows researchers to autonomously select the correct PPE based on the physical state and solvent context.

Caption: Figure 1: PPE adaptation logic based on physical state and solvent carrier risks.

Part 4: Operational Protocols

A. Weighing & Transfer (Solid State)

Goal: Minimize static-driven dispersion of the lipophilic powder.[1]

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Weighing Station.

• Anti-Static Measure: Use an anti-static gun or polonium strip if the powder is fluffy/crystalline. Lipophilic solids often carry high static charges, causing them to "jump" onto gloves.

• Technique:

  • Tare the weighing boat outside the stock container.

  • Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

  • Wipe Down: Immediately wipe the balance area with a damp paper towel (ethanol-moistened) to capture invisible dust.[1]

B. Synthesis & Reaction Handling (Solution State)

Goal: Prevent "solvent drag" permeation.[1]

• Glove Discipline:

  • The "Spot Check": If a solvent splash occurs on nitrile gloves, change them immediately. The solvent acts as a vehicle, carrying the N-tert-octylacetamide through the glove material.

  • Double Gloving: Wear a colored nitrile glove under a standard blue/white nitrile glove. If the inner glove becomes discolored or wet, breakthrough has occurred.

• Temperature Control: If heating the reaction >50°C, use a blast shield in addition to the sash. Acetamides can decompose to release irritating amines (octylamine) at high temperatures.

C. Emergency Response: Dermal Exposure

Because of the lipophilic tail, water alone is insufficient for rapid decontamination.[1]

• Immediate Action: Blot excess liquid (do not rub).

• Soap Wash: Use liquid dish soap (surfactant) and copious water. The surfactant is critical to micellize the lipophilic tert-octyl chain and remove it from the skin pores.

• Rinse Duration: Flush for a minimum of 15 minutes.

Part 5: Disposal & Deactivation[1]

Cradle-to-Grave Stewardship: Do not dispose of this compound down the drain. Its lipophilicity suggests potential bioaccumulation or toxicity to aquatic life (common for tert-octyl phenols/amines).[1]

Waste Stream	Handling Procedure
Solid Waste	Collect in a dedicated container labeled "Solid Organic Waste - Amides".[1]
Liquid Waste	Segregate into "Non-Halogenated" or "Halogenated" solvent waste depending on the carrier.
Contaminated PPE	Grossly contaminated gloves/wipes must be bagged in a sealed Ziploc before placing in the lab trash to prevent off-gassing or secondary contact.

Part 6: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21608, N-(1,1,3,3-Tetramethylbutyl)acetamide. Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier - Amides, C12-18 and C18-unsatd., N-(hydroxyethyl) (Structural Analog Read-Across).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Acetamide Handling Guidelines. Retrieved from [Link][1]

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